Afatinib-d6

Core Science & Biosynthesis

Afatinib-d6 CAS number and molecular weight

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Afatinib-d6, a deuterated analog of Afatinib. It is primarily intended for use as an internal standard in analytical and pharmacokinetic studies. This document outlines its core physicochemical properties, detailed experimental protocols for its use in quantitative analysis, and the biological signaling pathways influenced by its non-deuterated counterpart, Afatinib.

Core Compound Data

Quantitative information for Afatinib-d6 is summarized in the table below, providing a clear reference for its key chemical and physical properties.

Property	Value	Citations
CAS Number	1313874-96-2	[1][2][3][4][5][6][7]
Molecular Formula	C₂₄H₁₉D₆ClFN₅O₃	[1][2][3][4][5][6][7]
Molecular Weight	491.98 g/mol	[1][3][4][7]
Synonyms	(2E)-N-[4-[(3-Chloro-4-fluorophenyl)amino]-7-[[(3S)-tetrahydro-3-furanyl]oxy]-6-quinazolinyl]-4-(dimethylamino)-2-butenamide-d6; BIBW 2992-d6	[1][5]
Appearance	White to Pale Yellow Solid	[1]
Purity	≥97%; ≥99% atom D	[1][2]
Solubility	Soluble in DMSO, Ethanol, and DMF	[1][2][7]
Storage	Store at -20°C. In solvent, store at -80°C for up to 6 months or -20°C for up to 1 month.	[1][7]

Experimental Protocols: Quantification of Afatinib using Afatinib-d6 by LC-MS/MS

Afatinib-d6 is extensively used as an internal standard (IS) for the accurate quantification of Afatinib in biological matrices, such as human plasma, by liquid chromatography-tandem mass spectrometry (LC-MS/MS). The following protocols are synthesized from established methodologies.

Sample Preparation: Protein Precipitation

A simple and efficient method for extracting Afatinib from human plasma.

• Procedure:

  • To a 100 µL aliquot of human plasma, add the internal standard, Afatinib-d6.

  • Precipitate the plasma proteins by adding an organic solvent such as acetonitrile or methanol.

  • Vortex the mixture to ensure thorough mixing.

  • Centrifuge the sample to pellet the precipitated proteins.

  • Collect the supernatant for injection into the LC-MS/MS system.

Chromatographic Separation

• Column: A reverse-phase C18 column (e.g., Acquity UPLC BEH C18, 2.1 × 50 mm, 1.7 µm) is typically used for separation.[5][8]

• Mobile Phase: A gradient elution is commonly employed with a binary solvent system:

  • Mobile Phase A: Water containing an additive such as 0.1% ammonia or 10 mM ammonium formate (pH 4.5).[5][9]

  • Mobile Phase B: Acetonitrile, often with a small percentage of water and the same additive as Mobile Phase A.[5]

• Flow Rate: A typical flow rate is around 0.4 mL/min.[9]

Mass Spectrometric Detection

• Ionization Mode: Electrospray ionization (ESI) in the positive ion mode is used.[5][10]

• Detection Mode: Multiple Reaction Monitoring (MRM) is employed for its high selectivity and sensitivity.[5][10]

• MRM Transitions: The precursor-to-product ion transitions monitored are:

  • Afatinib: m/z 486.2 → m/z 371.4[4][5][10]

  • Afatinib-d6 (IS): m/z 492.2 → m/z 371.3[4][5][10]

Mechanism of Action and Signaling Pathway

Afatinib is a potent and irreversible inhibitor of the ErbB family of receptor tyrosine kinases, which includes EGFR (ErbB1), HER2 (ErbB2), and HER4 (ErbB4).[1] By covalently binding to cysteine residues in the catalytic domains of these receptors, Afatinib blocks their tyrosine kinase activity.[1] This inhibition prevents autophosphorylation and transphosphorylation between ErbB dimers, thereby blocking downstream signaling pathways that are crucial for cell growth, proliferation, and survival, such as the PI3K/Akt and Ras/Raf/MEK/ERK pathways.[1][3]

Below is a diagram illustrating the EGFR signaling pathway and the point of inhibition by Afatinib.

Caption: EGFR signaling pathway and irreversible inhibition by Afatinib.

References

• 1. [Mechanism of action and preclinical development of afatinib] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Afatinib for the treatment of EGFR mutation-positive NSCLC: A review of clinical findings - PMC [pmc.ncbi.nlm.nih.gov]
• 3. oncotarget.com [oncotarget.com]
• 4. A Sensitive LC-MS/MS Method for the Determination of Afatinib in Human Plasma and Its Application to a Bioequivalence Study. | Semantic Scholar [semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. Simultaneous quantitative detection of afatinib, erlotinib, gefitinib, icotinib, osimertinib and their metabolites in plasma samples of patients with non-small cell lung cancer using liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Quinazoline - Wikipedia [en.wikipedia.org]
• 8. repub.eur.nl [repub.eur.nl]
• 9. A highly efficient and sensitive LC-MS/MS method for the determination of afatinib in human plasma: application to a metabolic stability study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

A Technical Guide to the Synthesis and Isotopic Purity of Afatinib-d6

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis and isotopic purity analysis of Afatinib-d6, a deuterated analog of the potent irreversible ErbB family blocker, Afatinib. This document details a probable synthetic pathway, experimental protocols for synthesis and analysis, and quantitative data on isotopic purity. Furthermore, it visualizes the intricate signaling pathways targeted by Afatinib.

Introduction to Afatinib and its Deuterated Analog

Afatinib is a second-generation tyrosine kinase inhibitor (TKI) that irreversibly blocks signaling from the ErbB family of receptors, including EGFR (ErbB1), HER2 (ErbB2), and HER4 (ErbB4).[1] This mechanism of action makes it an effective therapeutic agent for non-small cell lung cancer (NSCLC) with specific EGFR mutations.[2][3]

Afatinib-d6 is a stable isotope-labeled version of Afatinib, where six hydrogen atoms on the dimethylamino group are replaced with deuterium. This modification makes it an ideal internal standard for quantitative bioanalytical assays, such as liquid chromatography-mass spectrometry (LC-MS), used in pharmacokinetic and metabolic studies of Afatinib.[4] The mass shift introduced by the deuterium atoms allows for clear differentiation between the analyte and the internal standard, leading to more accurate and precise quantification.

Synthesis of Afatinib-d6

While specific proprietary methods for the synthesis of Afatinib-d6 are not publicly available, a plausible and efficient synthetic route can be devised based on established methods for the synthesis of Afatinib and common techniques for introducing deuterium labels. The key step involves the introduction of the deuterated dimethylamino moiety.

Proposed Synthetic Workflow

The synthesis of Afatinib-d6 likely follows a convergent synthesis strategy, culminating in the coupling of a key quinazoline intermediate with a deuterated side-chain. A probable final step is the amidation of N4-(3-chloro-4-fluorophenyl)-7-((S)-tetrahydrofuran-3-yloxy)quinazoline-4,6-diamine with a deuterated crotonyl chloride derivative.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. Afatinib - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Non-small-cell lung cancer - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]

Afatinib-d6: A Technical Guide to its Certificate of Analysis and Quality Control

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the certificate of analysis and quality control parameters for Afatinib-d6. Afatinib-d6 is the deuterated analog of Afatinib, an irreversible inhibitor of the epidermal growth factor receptor (EGFR) family of tyrosine kinases.[1][2] It is primarily utilized as an internal standard in analytical and pharmacokinetic studies to ensure the precise quantification of Afatinib in biological samples through techniques like liquid chromatography-mass spectrometry (LC-MS).[3]

Certificate of Analysis: Key Specifications

A Certificate of Analysis (CoA) for Afatinib-d6 provides critical information regarding its identity, purity, and quality. The following tables summarize the typical quantitative data found on a CoA.

Physicochemical Properties

Parameter	Specification
Chemical Name	(2E)-N-[4-[(3-chloro-4-fluorophenyl)amino]-7-[[(3S)-tetrahydro-3-furanyl]oxy]-6-quinazolinyl]-4-[di(methyl-d3)amino]-2-butenamide[4][5][6][7][8]
CAS Number	1313874-96-2[4][6][7][8]
Molecular Formula	C₂₄H₁₉D₆ClFN₅O₃[4][6][7][8]
Molecular Weight	~491.99 g/mol [8]
Appearance	Solid
Solubility	Soluble in DMF (~30 mg/ml), DMSO (~30 mg/ml), and Ethanol (~30 mg/ml)[4]

Quality Control Parameters

Parameter	Specification	Method
Isotopic Purity	≥98% Deuterated forms (d1-d6)	Mass Spectrometry
Chemical Purity	≥98%	HPLC
Identity	Conforms to structure	¹H-NMR, Mass Spectrometry
Residual Solvents	Meets USP <467> or ICH Q3C limits	GC-HS
Water Content	As specified	Karl Fischer Titration

Experimental Protocols for Quality Control

Detailed and validated analytical methods are essential for confirming the quality and consistency of Afatinib-d6. Below are representative protocols for key analytical tests.

High-Performance Liquid Chromatography (HPLC) for Purity Determination

This method is used to assess the chemical purity of Afatinib-d6 and to detect and quantify any impurities.

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: C18 column (e.g., 100 mm × 4.6 mm, 2.5 µm particle size).[9][10]

• Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., 0.1% triethylamine in water, pH 3.3) and an organic solvent (e.g., methanol).[10] A typical composition could be a 35:65 (v/v) mixture of the aqueous and organic phases.[10]

• Flow Rate: 1.0 mL/min.[9][10]

• Detection Wavelength: 256 nm.[9][10]

• Injection Volume: 10-20 µL.

• Procedure: A solution of Afatinib-d6 is prepared in a suitable solvent (e.g., methanol) and injected into the HPLC system. The retention time of the main peak corresponding to Afatinib-d6 is recorded, and the area of this peak is used to calculate the purity relative to any impurity peaks.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for Identity and Isotopic Purity

LC-MS/MS is a powerful technique for confirming the identity and isotopic distribution of Afatinib-d6.

• Instrumentation: A high-performance liquid chromatography system coupled to a triple quadrupole mass spectrometer.

• Chromatographic Conditions:

  • Column: C18 column (e.g., CAPCELL PAK C18 MGIII S-5, 100 mm × 2.0 mm, 3 µm).[11]

  • Mobile Phase: An isocratic mixture of 0.1% formic acid in water and methanol (e.g., 40:60, v/v).[11]

  • Flow Rate: 0.3 mL/min.[11]

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Multiple Reaction Monitoring (MRM) Transitions:

    • Afatinib: m/z 486.2 → 371.4[12]

    • Afatinib-d6: m/z 492.2 → 371.3[12]

  • Optimized Instrument Settings:

    • Curtain Gas: 10 psi[11]

    • Ion Source Gas 1: 30 psi[11]

    • Ion Source Gas 2: 50 psi[11]

    • Ion Spray Voltage: 4000 V[11]

    • Turbo Heater Temperature: 500 °C[11]

• Procedure: A dilute solution of Afatinib-d6 is infused into the LC-MS/MS system. The mass spectrum is analyzed to confirm the presence of the molecular ion corresponding to the deuterated compound and to assess the distribution of deuterated species (d1-d6). The fragmentation pattern is also compared to that of a non-deuterated Afatinib reference standard.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation

¹H-NMR spectroscopy is used to confirm the chemical structure of Afatinib-d6 and to ensure the absence of significant proton-containing impurities. The absence or significant reduction of the signal corresponding to the dimethylamino protons in the ¹H-NMR spectrum, compared to the spectrum of non-deuterated Afatinib, provides evidence of successful deuteration.

Visualizing Afatinib's Mechanism of Action and Analytical Workflow

To better illustrate the context in which Afatinib-d6 is used, the following diagrams depict the signaling pathway inhibited by Afatinib and a typical analytical workflow.

Caption: Afatinib's irreversible inhibition of EGFR and HER2 signaling pathways.

Caption: A generalized workflow for the quality control of Afatinib-d6.

Conclusion

The rigorous quality control of Afatinib-d6, as documented in its Certificate of Analysis, is paramount for its reliable use as an internal standard in preclinical and clinical research. The analytical methods outlined in this guide provide a framework for ensuring the identity, purity, and quality of this critical research tool, thereby supporting the accurate and precise quantification of Afatinib in various biological matrices. This, in turn, contributes to a better understanding of the pharmacokinetics and therapeutic efficacy of Afatinib in the treatment of cancers driven by EGFR and HER2 mutations.

References

• 1. Simultaneous Inhibition of EGFR and HER2 via Afatinib Augments the Radiosensitivity of Nasopharyngeal Carcinoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The pan-HER family tyrosine kinase inhibitor afatinib overcomes HER3 ligand heregulin-mediated resistance to EGFR inhibitors in non-small cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. An Liquid Chromatography-Tandem Mass Spectrometry Method for the Simultaneous Determination of Afatinib, Alectinib, Ceritinib, Crizotinib, Dacomitinib, Erlotinib, Gefitinib, and Osimertinib in Human Serum [pubmed.ncbi.nlm.nih.gov]
• 4. caymanchem.com [caymanchem.com]
• 5. Afatinib-d6 | CAS 1313874-96-2 | LGC Standards [lgcstandards.com]
• 6. clearsynth.com [clearsynth.com]
• 7. Afatinib D6 [artis-standards.com]
• 8. veeprho.com [veeprho.com]
• 9. ijpsjournal.com [ijpsjournal.com]
• 10. ijpsjournal.com [ijpsjournal.com]
• 11. 2.6. Liquid chromatography–tandem mass spectrometry (LC‐MS/MS) conditions for afatinib quantification [bio-protocol.org]
• 12. A Sensitive LC-MS/MS Method for the Determination of Afatinib in Human Plasma and Its Application to a Bioequivalence Study. | Semantic Scholar [semanticscholar.org]

The Role of Afatinib-d6 in Non-Small Cell Lung Cancer Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Afatinib is a potent, second-generation, irreversible inhibitor of the ErbB family of receptor tyrosine kinases, which has become a cornerstone in the treatment of non-small cell lung cancer (NSCLC), particularly in patients with activating mutations in the Epidermal Growth Factor Receptor (EGFR).[1][2] As with any therapeutic agent, understanding its pharmacokinetic and pharmacodynamic profile is paramount for optimizing clinical efficacy and safety. This technical guide delves into the critical role of Afatinib-d6, the deuterated analog of Afatinib, in advancing NSCLC research. Afatinib-d6 serves as an indispensable internal standard in bioanalytical methodologies, enabling precise and accurate quantification of Afatinib in various biological matrices. This guide will provide an in-depth overview of the underlying signaling pathways, detailed experimental protocols for Afatinib quantification, and a summary of relevant quantitative data.

Mechanism of Action and Targeted Signaling Pathways

Afatinib exerts its therapeutic effect by irreversibly binding to the kinase domains of EGFR (ErbB1), HER2 (ErbB2), and HER4 (ErbB4), thereby blocking the downstream signaling cascades that promote tumor cell proliferation, survival, and metastasis.[1][3] This irreversible binding, particularly to the cysteine residue at position 797 in EGFR, provides a sustained inhibition of the receptor's activity.[2]

The primary signaling pathways inhibited by Afatinib are the Ras/Raf/MEK/ERK (MAPK) pathway and the PI3K/Akt/mTOR pathway, both of which are critical for cell cycle progression and survival.

EGFR Signaling Pathway in NSCLC

The Epidermal Growth Factor Receptor (EGFR) is a transmembrane protein that, upon binding to its ligands (e.g., EGF, TGF-α), dimerizes and activates its intracellular tyrosine kinase domain. This leads to the autophosphorylation of several tyrosine residues, creating docking sites for various signaling proteins and initiating downstream cascades. In NSCLC, activating mutations in the EGFR gene can lead to constitutive activation of the receptor, driving uncontrolled cell growth.

Diagram 1: Simplified EGFR Signaling Pathway and Afatinib Inhibition.

Role of HER2 in NSCLC

Human Epidermal Growth Factor Receptor 2 (HER2) is another member of the ErbB family. While HER2 does not have a known direct activating ligand, it is the preferred dimerization partner for other ErbB receptors, including EGFR. HER2-containing heterodimers are particularly potent in activating downstream signaling. Overexpression or mutation of HER2 can also contribute to the malignant phenotype in a subset of NSCLC cases.

Diagram 2: Afatinib Inhibition of EGFR-HER2 Heterodimerization.

The Critical Role of Afatinib-d6 as an Internal Standard

In quantitative bioanalysis, particularly with highly sensitive techniques like liquid chromatography-tandem mass spectrometry (LC-MS/MS), an internal standard (IS) is crucial for achieving accurate and precise results. The IS is a compound with similar physicochemical properties to the analyte of interest, which is added at a known concentration to all samples, calibrators, and quality controls. It helps to correct for variability during sample preparation, injection, and ionization in the mass spectrometer.

A stable isotope-labeled (SIL) internal standard, such as Afatinib-d6, is considered the "gold standard" for LC-MS/MS assays. Afatinib-d6 is structurally identical to Afatinib, except that six hydrogen atoms have been replaced with deuterium atoms. This results in a mass shift that allows the mass spectrometer to distinguish between the analyte and the internal standard, while their chromatographic behavior and ionization efficiency remain nearly identical.

References

• 1. Afatinib - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Afatinib - Wikipedia [en.wikipedia.org]
• 3. A comprehensive review of the preclinical efficacy profile of the ErbB family blocker afatinib in cancer - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Solubility of Afatinib-d6 in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of Afatinib-d6, a deuterated analog of Afatinib, in various organic solvents. This document includes quantitative solubility data, detailed experimental methodologies for solubility determination, and relevant biochemical pathway information to support research and development activities.

Introduction to Afatinib-d6

Afatinib-d6 is the deuterium-labeled version of Afatinib, an irreversible inhibitor of the Epidermal Growth Factor Receptor (EGFR) family of tyrosine kinases.[1][2] Specifically, it targets EGFR (ErbB1), HER2 (ErbB2), and ErbB4 (HER4).[3][4] Due to its mechanism of action, Afatinib is utilized in the treatment of certain types of non-small cell lung cancer.[1] Afatinib-d6 serves as an internal standard for the quantification of Afatinib in biological samples by mass spectrometry-based methods.[1] Understanding its solubility is critical for the preparation of stock solutions, formulation development, and various in vitro and in vivo experimental setups.

Solubility Profile of Afatinib-d6

The solubility of Afatinib-d6 has been determined in several common organic solvents. The following table summarizes the available quantitative and qualitative solubility data.

Solvent	Solubility (mg/mL)	Source
Dimethylformamide (DMF)	30 mg/mL	Cayman Chemical[1], MedChemExpress[2]
Dimethyl sulfoxide (DMSO)	30 mg/mL	Cayman Chemical[1], MedChemExpress[2]
Ethanol	30 mg/mL	Cayman Chemical[1], MedChemExpress[2]
Ethyl Acetate	Slightly Soluble	BOC Sciences[]
Methanol	Slightly Soluble	BOC Sciences[]

Note: For comparison, the non-deuterated Afatinib has reported solubilities of approximately 11-25 mg/mL in ethanol and 20-200 mg/mL in DMSO.[6][7][8] It is important to use fresh, anhydrous DMSO, as absorbed moisture can significantly reduce the solubility of the compound.[2][3][4]

Experimental Protocol for Solubility Determination

While specific experimental details from the manufacturers are proprietary, a general and robust protocol for determining the thermodynamic solubility of a compound like Afatinib-d6 in an organic solvent can be constructed based on standard laboratory methods such as the shake-flask technique.[9][10]

Objective: To determine the saturation concentration of Afatinib-d6 in a specific organic solvent at a controlled temperature.

Materials:

• Afatinib-d6 (crystalline solid)

• High-purity organic solvents (e.g., DMSO, DMF, Ethanol)

• Vials with screw caps

• Orbital shaker or rotator with temperature control

• Centrifuge

• Syringe filters (e.g., 0.22 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system with a suitable column and detector (e.g., UV-Vis)

• Analytical balance

• Volumetric flasks and pipettes

Methodology:

• Preparation of Supersaturated Solution: Add an excess amount of solid Afatinib-d6 to a known volume of the selected organic solvent in a sealed vial. The excess solid is crucial to ensure that equilibrium with the saturated solution is reached.

• Equilibration: Place the vials on an orbital shaker in a temperature-controlled environment (e.g., 25°C). The samples should be agitated for a sufficient period (typically 24-48 hours) to allow the system to reach equilibrium. This is the state where the rate of dissolution of the solid equals the rate of precipitation.

• Separation of Undissolved Solid: After equilibration, the samples must be processed to separate the saturated solution from the excess solid. This is a critical step to avoid artificially high solubility readings.

  • Centrifuge the vials at a high speed to pellet the undissolved solid.

  • Carefully withdraw the supernatant using a pipette.

  • Filter the supernatant through a syringe filter (e.g., 0.22 µm) to remove any remaining microscopic particles.

• Quantification: The concentration of Afatinib-d6 in the clear, filtered saturated solution is then determined.

  • Prepare a series of standard solutions of Afatinib-d6 of known concentrations in the same solvent.

  • Analyze the standard solutions using a validated HPLC method to generate a calibration curve.

  • Dilute the filtered saturated solution to a concentration that falls within the linear range of the calibration curve.

  • Analyze the diluted sample by HPLC and use the calibration curve to determine the concentration of Afatinib-d6 in the original saturated solution.

The following diagram illustrates the general workflow for this experimental protocol.

Experimental workflow for determining solubility.

Mechanism of Action and Associated Signaling Pathway

Afatinib functions by irreversibly binding to the kinase domains of the EGFR family, thereby blocking the downstream signaling pathways that promote cell proliferation, survival, and migration. The primary pathway inhibited by Afatinib is the EGFR signaling cascade. Upon binding of ligands like Epidermal Growth Factor (EGF), EGFR dimerizes and autophosphorylates, initiating multiple downstream pathways, including the RAS-RAF-MEK-ERK (MAPK) and the PI3K-AKT-mTOR pathways. By inhibiting EGFR, Afatinib effectively shuts down these pro-survival signals.

The diagram below provides a simplified representation of the EGFR signaling pathway and the point of inhibition by Afatinib.

EGFR signaling pathway inhibited by Afatinib.

References

• 1. caymanchem.com [caymanchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. selleckchem.com [selleckchem.com]
• 4. selleckchem.com [selleckchem.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. bpsbioscience.com [bpsbioscience.com]
• 8. bpsbioscience.com [bpsbioscience.com]
• 9. pharmatutor.org [pharmatutor.org]
• 10. lup.lub.lu.se [lup.lub.lu.se]

Protocols & Analytical Methods

Application Notes and Protocols for the Quantification of Afatinib in Tumor Tissue using Afatinib-d6

For Researchers, Scientists, and Drug Development Professionals

Introduction

Afatinib is a potent, irreversible inhibitor of the ErbB family of receptor tyrosine kinases, which includes the epidermal growth factor receptor (EGFR/ErbB1), human epidermal growth factor receptor 2 (HER2/ErbB2), and ErbB4 (HER4).[1] By covalently binding to these receptors, afatinib effectively blocks key downstream signaling pathways, thereby inhibiting cancer cell proliferation and survival.[1][2] It is a crucial therapeutic agent in the treatment of non-small cell lung cancer (NSCLC) with specific EGFR mutations.[1][2]

Accurate quantification of afatinib concentrations within tumor tissue is paramount for pharmacokinetic/pharmacodynamic (PK/PD) modeling, assessing drug delivery to the target site, and understanding the mechanisms of response and resistance. The use of a stable isotope-labeled internal standard, such as Afatinib-d6, is essential for reliable bioanalysis. The deuterated standard co-elutes with the unlabeled drug and exhibits identical ionization behavior in the mass spectrometer, allowing it to compensate for variability in sample preparation and matrix-induced ion suppression or enhancement, thereby ensuring the accuracy and precision of the analytical method.

This document provides detailed application notes and protocols for the quantification of afatinib in tumor tissue samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with Afatinib-d6 as an internal standard.

Mechanism of Action: Afatinib Signaling Pathway

Afatinib exerts its anti-tumor effects by irreversibly inhibiting the tyrosine kinase activity of the ErbB family of receptors. This blockage prevents auto- and transphosphorylation of the receptors, which in turn inhibits the activation of downstream signaling cascades critical for tumor growth and survival, such as the PI3K/Akt and Ras/Raf/MEK/ERK pathways.[3]

Caption: Afatinib's inhibition of EGFR/HER2 signaling pathways.

Experimental Workflow

The overall workflow for the quantification of afatinib in tumor tissue involves several key steps, from sample collection to data analysis.

Caption: Workflow for afatinib quantification in tumor tissue.

Detailed Experimental Protocols

Materials and Reagents

• Afatinib analytical standard (≥98% purity)

• Afatinib-d6 internal standard (IS)

• Acetonitrile (HPLC or LC-MS grade)

• Methanol (HPLC or LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water (18.2 MΩ·cm)

• Blank tumor tissue from untreated animals/patients for matrix-matched standards and quality controls.

Stock and Working Solutions Preparation

• Afatinib Stock Solution (1 mg/mL): Accurately weigh and dissolve afatinib in methanol.

• Afatinib-d6 Stock Solution (1 mg/mL): Accurately weigh and dissolve Afatinib-d6 in methanol.

• Afatinib Working Solutions: Serially dilute the afatinib stock solution with 50:50 (v/v) acetonitrile:water to prepare working solutions for calibration standards and quality controls (QCs).

• Afatinib-d6 Working Solution (IS): Dilute the Afatinib-d6 stock solution with acetonitrile to a final concentration (e.g., 50 ng/mL).

Sample Preparation: Tumor Tissue Extraction

This protocol is adapted from methodologies for similar kinase inhibitors in solid tumors.

• Weighing: Accurately weigh the frozen tumor tissue sample (typically 20-50 mg).

• Homogenization:

  • Place the weighed tissue in a 2 mL tube containing ceramic beads.

  • Add cold ultrapure water at a ratio of 1:3 (w/v) (e.g., for a 50 mg tissue, add 150 µL of water).

  • Homogenize the tissue using a bead beater homogenizer (e.g., Bullet Blender®) until a uniform homogenate is achieved. Keep samples on ice to prevent degradation.

• Internal Standard Spiking:

  • To a 50 µL aliquot of the tissue homogenate, add 150 µL of the Afatinib-d6 working solution in acetonitrile. This high volume of acetonitrile will also serve as the protein precipitation agent.

• Protein Precipitation:

  • Vortex the mixture vigorously for 2 minutes to ensure complete protein precipitation.

• Centrifugation:

  • Centrifuge the samples at high speed (e.g., 14,000 x g) for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Collection:

  • Carefully transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

The following are typical LC-MS/MS conditions. Optimization may be required based on the specific instrumentation used.

Parameter	Recommended Conditions
LC System	UPLC/UHPLC system
Column	Reversed-phase C18 column (e.g., Waters XBridge C18, 50 x 2.1 mm, 3.5 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Gradient	Start at 5% B, ramp to 95% B over 3 min, hold for 1 min, return to 5% B and re-equilibrate for 1 min.
Injection Volume	5 µL
Column Temperature	40°C
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	Afatinib: m/z 486.2 → 371.4 Afatinib-d6: m/z 492.2 → 371.3
Collision Energy (CE)	Optimize for specific instrument, typically 25-40 eV.
Source Temperature	Optimize for specific instrument, typically 400-550°C.

Data Presentation and Quantitative Summary

The following tables summarize the expected performance characteristics of the method, based on analogous assays for afatinib in plasma and other kinase inhibitors in tissue. These values should be established during in-house method validation.

Table 1: Mass Spectrometry Parameters

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Polarity
Afatinib	486.2	371.4	Positive
Afatinib-d6 (IS)	492.2	371.3	Positive

Table 2: Method Validation Parameters (Expected Performance)

Parameter	Expected Range/Value
Linearity Range	1 - 1000 ng/g of tissue
Correlation Coefficient (r²)	≥ 0.99
Lower Limit of Quantification (LLOQ)	1 ng/g of tissue
Intra-day Precision (%CV)	< 15%
Inter-day Precision (%CV)	< 15%
Accuracy (% Bias)	Within ±15% (85-115%)
Recovery	> 70% (To be determined by comparing analyte response in extracted samples vs. post-extraction spiked samples)
Matrix Effect	IS-normalized matrix factor between 0.85 and 1.15

Table 3: Stability Assessment (Expected)

Stability Condition	Duration	Acceptable Deviation
Bench-top (Room Temperature)	4 hours	Within ±15%
Autosampler (4°C)	24 hours	Within ±15%
Freeze-Thaw Cycles (at -80°C)	3 cycles	Within ±15%
Long-term Storage (-80°C)	90 days	Within ±15%

Conclusion

The described LC-MS/MS method provides a robust and sensitive approach for the quantification of afatinib in tumor tissue. The protocol, which incorporates tissue homogenization and protein precipitation, combined with the use of a deuterated internal standard (Afatinib-d6), ensures high accuracy and precision. This methodology is well-suited for preclinical and clinical research, enabling detailed investigation into the tissue pharmacokinetics of afatinib and aiding in the broader understanding of its therapeutic efficacy and resistance mechanisms. As with any bioanalytical method, a full in-house validation is required to ensure performance meets the specific requirements of the research being conducted.

References

• 1. Protein Precipitation Method | Phenomenex [phenomenex.com]
• 2. Determination of osimertinib concentration in rat plasma and lung/brain tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 3. nextadvance.com [nextadvance.com]

Application Notes and Protocols for Afatinib-d6 in Pharmacokinetic Studies in Mouse Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Afatinib-d6 in pharmacokinetic (PK) studies in mouse models. The information compiled is based on existing literature for Afatinib, with protocols adapted for a comparative study including its deuterated analogue.

Introduction to Afatinib and the Role of Deuteration

Afatinib is a potent, irreversible inhibitor of the ErbB family of receptors, which includes EGFR (ErbB1), HER2 (ErbB2), and HER4 (ErbB4).[1][2] By covalently binding to these receptors, Afatinib effectively blocks key signaling pathways involved in cancer cell proliferation and survival.[1][2]

The use of deuterated compounds, such as Afatinib-d6, in pharmacokinetic studies offers several advantages. Deuterium is a stable, non-radioactive isotope of hydrogen. The substitution of hydrogen with deuterium can lead to a stronger chemical bond with carbon, which can, in turn, slow down drug metabolism. This "kinetic isotope effect" can result in an improved pharmacokinetic profile, including increased half-life, higher bioavailability, and reduced formation of toxic metabolites. While Afatinib-d6 is commonly used as an internal standard in bioanalytical methods due to its similar chemical properties and distinct mass, its potential as a therapeutic agent with altered pharmacokinetics is a subject of interest in drug development.

Signaling Pathway of Afatinib

Afatinib exerts its therapeutic effect by irreversibly inhibiting the tyrosine kinase activity of the ErbB receptor family. This blockage prevents downstream signaling cascades that are crucial for tumor growth and survival.

Caption: Afatinib Signaling Pathway.

Experimental Protocols

The following protocols are designed for a comparative pharmacokinetic study of Afatinib and Afatinib-d6 in a mouse model.

Animal Model and Dosing

A recommended experimental workflow for a comparative pharmacokinetic study is outlined below.

Caption: Pharmacokinetic Study Workflow.

• Animal Model: Female athymic nude mice (6-8 weeks old) are a suitable model.

• Housing: Animals should be housed in a controlled environment with a 12-hour light/dark cycle and access to food and water ad libitum.

• Acclimatization: Allow a one-week acclimatization period before the start of the experiment.

• Grouping: Randomly assign mice to two groups:

  • Group 1: Afatinib

  • Group 2: Afatinib-d6

• Dosing Formulation: Prepare a suspension of Afatinib or Afatinib-d6 in a vehicle such as 1% (v/v) methylcellulose/Tween-80 in deionized water.

• Administration: Administer a single oral dose of 30 mg/kg via gavage.

Blood Sample Collection and Processing

• Sampling Time Points: Collect blood samples (approximately 50-100 µL) at predetermined time points, for example: 0.5, 1, 2, 4, 8, and 24 hours post-dosing.

• Collection Method: Collect blood from the tail vein or retro-orbital sinus into tubes containing an anticoagulant (e.g., EDTA).

• Plasma Separation: Centrifuge the blood samples at 4°C (e.g., 2000 x g for 10 minutes) to separate the plasma.

• Storage: Store the plasma samples at -80°C until analysis.

Bioanalytical Method: LC-MS/MS

A validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method is essential for the accurate quantification of Afatinib and Afatinib-d6 in plasma samples.

• Sample Preparation:

  • Thaw plasma samples on ice.

  • Precipitate proteins by adding a suitable organic solvent (e.g., acetonitrile) containing the internal standard (for the Afatinib group, use Afatinib-d6; for the Afatinib-d6 group, a different stable isotope-labeled analogue or a structurally similar compound would be required).

  • Vortex and centrifuge to pellet the precipitated proteins.

  • Transfer the supernatant for analysis.

• Chromatographic Conditions:

  • Column: A C18 reversed-phase column is typically used.

  • Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium formate) and an organic solvent (e.g., acetonitrile).

  • Flow Rate: A typical flow rate is around 0.4 mL/min.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray ionization (ESI) in positive mode.

  • Detection: Multiple Reaction Monitoring (MRM) is used for quantification. The precursor to product ion transitions for Afatinib and Afatinib-d6 are monitored.

    • Afatinib: m/z 486.2 → 371.4

    • Afatinib-d6: m/z 492.2 → 371.3

Data Presentation

Parameter	Afatinib (30 mg/kg)[3]	Afatinib-d6 (30 mg/kg) (Hypothetical)
Cmax (nmol/L)	417.1 ± 119.9	Expected to be similar or slightly higher
Tmax (h)	1	Expected to be similar
T1/2 (h)	5.0	Expected to be longer
AUC(0–24 h) (nmol·h/L)	2375.5	Expected to be higher

Note: The data for Afatinib is from a study in nude mice with intracerebral tumors. Pharmacokinetic parameters can vary depending on the mouse strain, health status, and experimental conditions. The hypothetical data for Afatinib-d6 is for illustrative purposes only.

Conclusion

The use of Afatinib-d6 in pharmacokinetic studies in mouse models provides a valuable tool for understanding and potentially improving the therapeutic profile of Afatinib. The detailed protocols and application notes provided here offer a framework for researchers to design and conduct robust comparative studies. The anticipated outcome of such a study would be to demonstrate the potential of deuteration to enhance the pharmacokinetic properties of Afatinib, which could translate to improved efficacy and safety in a clinical setting.

References

• 1. Efficacy of afatinib, an irreversible ErbB family blocker, in the treatment of intracerebral metastases of non-small cell lung cancer in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. d-nb.info [d-nb.info]
• 3. Pharmacokinetics of afatinib in subjects with mild or moderate hepatic impairment - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Throughput Quantification of Afatinib in Human Plasma using Afatinib-d6 and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Audience: Researchers, scientists, and drug development professionals involved in the bioanalysis of tyrosine kinase inhibitors.

Introduction

Afatinib is a potent, irreversible inhibitor of the ErbB family of receptors, including the Epidermal Growth Factor Receptor (EGFR), and is utilized in the treatment of non-small cell lung cancer (NSCLC) with specific EGFR mutations.[1][2] Therapeutic Drug Monitoring (TDM) of Afatinib is a valuable approach in clinical and research settings to optimize dosing, minimize toxicity, and understand the exposure-response relationship.[3] Accurate and precise quantification of Afatinib in biological matrices such as plasma is crucial for these applications.

This document outlines detailed protocols for the sample preparation of Afatinib from human plasma for analysis by LC-MS/MS. The use of a stable isotope-labeled internal standard, Afatinib-d6, is essential for correcting for matrix effects and variations in extraction efficiency and instrument response, thereby ensuring the highest accuracy in quantification.[3][4] The primary sample preparation techniques covered are Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE), which are commonly employed in bioanalytical laboratories.

Mechanism of Action: Afatinib Signaling Pathway

Afatinib exerts its therapeutic effect by irreversibly binding to the kinase domain of EGFR, HER2, and HER4, which are crucial for cellular proliferation and apoptosis.[5] This covalent binding blocks downstream signaling pathways, thereby inhibiting tumor growth and survival.

Caption: Simplified Afatinib signaling pathway.

Experimental Protocols

The following protocols describe common methods for extracting Afatinib from plasma samples. The selection of a method often depends on the required sensitivity, sample cleanliness, and available laboratory equipment.

General Bioanalytical Workflow

The overall process for analyzing Afatinib in plasma involves sample collection, extraction, LC-MS/MS analysis, and data processing. Afatinib-d6 should be added at the beginning of the sample preparation process to ensure accurate quantification.

Caption: General workflow for Afatinib bioanalysis.

Method 1: Protein Precipitation (PPT)

Protein precipitation is a simple, rapid, and widely used method for sample preparation.[5][6][7] It involves adding a water-miscible organic solvent, typically acetonitrile, to the plasma sample to denature and precipitate proteins.[8][9]

Protocol:

• Pipette 100 µL of human plasma into a 1.5 mL microcentrifuge tube.

• Add 10 µL of Afatinib-d6 working solution (internal standard).

• Add 300 µL of ice-cold acetonitrile to precipitate the plasma proteins.[10]

• Vortex the mixture for 1 minute to ensure thorough mixing.

• Centrifuge the tubes at 14,500 x g for 15 minutes at 4°C.[10]

• Carefully transfer the supernatant to a clean tube or a 96-well plate.

• The supernatant can be directly injected into the LC-MS/MS system or evaporated to dryness and reconstituted in the mobile phase to increase concentration.[8]

Caption: Protein Precipitation (PPT) workflow.

Method 2: Liquid-Liquid Extraction (LLE)

LLE separates analytes from the sample matrix based on their differential solubility in two immiscible liquid phases. It is known for providing cleaner extracts than PPT but can be more labor-intensive.[8]

Protocol:

• Pipette 200 µL of human plasma into a suitable centrifuge tube.

• Add 10 µL of Afatinib-d6 working solution (internal standard).

• Add 50 µL of a basifying agent (e.g., 0.1 M NaOH) to adjust the sample pH.

• Add 1 mL of an immiscible organic solvent, such as methyl tert-butyl ether (MTBE).[3][8]

• Vortex the mixture vigorously for 5 minutes.

• Centrifuge at 4,000 x g for 10 minutes to separate the aqueous and organic layers.

• Carefully transfer the upper organic layer to a new tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried residue in 100 µL of the mobile phase for LC-MS/MS analysis.

Caption: Liquid-Liquid Extraction (LLE) workflow.

Method 3: Solid-Phase Extraction (SPE)

SPE provides the cleanest extracts by utilizing a solid sorbent to bind and elute the analyte of interest, effectively removing matrix interferences.[11] Mixed-mode cation-exchange (MCX) cartridges are often effective for basic compounds like Afatinib.[5]

Protocol:

• Conditioning: Condition an Oasis MCX SPE cartridge with 1 mL of methanol followed by 1 mL of water. Do not allow the cartridge to dry.

• Loading:

  • Pre-treat 200 µL of plasma by adding 10 µL of Afatinib-d6 and diluting with 200 µL of 4% phosphoric acid in water.

  • Load the pre-treated sample onto the conditioned SPE cartridge.

• Washing:

  • Wash the cartridge with 1 mL of 0.1 M HCl in water to remove polar interferences.

  • Wash the cartridge with 1 mL of methanol to remove non-polar interferences.

• Elution: Elute Afatinib and Afatinib-d6 from the cartridge with 1 mL of 5% ammonium hydroxide in methanol into a clean collection tube.

• Evaporation & Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the mobile phase for LC-MS/MS analysis.

References

• 1. wjpls.org [wjpls.org]
• 2. Afatinib-loaded Inhalable PLGA Nanoparticles for Localized Therapy of Non-Small Cell Lung Cancer (NSCLC) – Development and In-vitro Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Simultaneous quantitative detection of afatinib, erlotinib, gefitinib, icotinib, osimertinib and their metabolites in plasma samples of patients with non-small cell lung cancer using liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. A Sensitive LC-MS/MS Method for the Determination of Afatinib in Human Plasma and Its Application to a Bioequivalence Study. | Semantic Scholar [semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. Determination of Afatinib in Human Plasma by 2-Dimensional Liquid Chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Simultaneous and Rapid Determination of Six Tyrosine Kinase Inhibitors in Patients with Non-Small Cell Lung Cancer Using HPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]

Optimizing Mass Spectrometry Parameters for Afatinib-d6 Detection: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantitative analysis of Afatinib, a potent irreversible inhibitor of the ErbB family of receptors, using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The inclusion of its deuterated internal standard, Afatinib-d6, ensures high accuracy and precision in bioanalytical methods. These protocols are designed for researchers in drug development, clinical pharmacology, and other scientific fields requiring sensitive and reliable quantification of Afatinib in biological matrices.

Introduction

Afatinib is a second-generation tyrosine kinase inhibitor (TKI) that covalently binds to and irreversibly blocks signaling from the ErbB family of receptors, including the epidermal growth factor receptor (EGFR), human epidermal growth factor receptor 2 (HER2), and HER4.[1][2] This mechanism of action makes it an effective treatment for certain types of non-small cell lung cancer (NSCLC) with specific EGFR mutations.[1] Accurate quantification of Afatinib in biological samples is crucial for pharmacokinetic studies, therapeutic drug monitoring, and bioequivalence studies. LC-MS/MS offers the high sensitivity and selectivity required for these applications. The use of a stable isotope-labeled internal standard, such as Afatinib-d6, is essential to correct for matrix effects and variations in sample processing and instrument response.

Signaling Pathway of Afatinib

Afatinib exerts its therapeutic effect by inhibiting the tyrosine kinase activity of the ErbB family of receptors. This blockage prevents downstream signaling cascades that are crucial for cell proliferation, survival, and migration. The following diagram illustrates the simplified signaling pathway targeted by Afatinib.

References

• 1. [Mechanism of action and preclinical development of afatinib] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Clinical Pharmacokinetics and Pharmacodynamics of Afatinib - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Throughput Chromatographic Separation and Quantification of Afatinib and Afatinib-d6 in Human Plasma by LC-MS/MS

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note presents a robust and sensitive method for the simultaneous quantification of Afatinib, a potent irreversible ErbB family blocker, and its deuterated internal standard, Afatinib-d6, in human plasma. The method utilizes liquid chromatography-tandem mass spectrometry (LC-MS/MS) for selective and accurate measurement. A simple protein precipitation step is employed for sample preparation, ensuring high recovery and minimal matrix effects. The chromatographic separation is achieved on a C18 reversed-phase column with a gradient elution, providing excellent peak shape and resolution within a short run time. This method is suitable for high-throughput analysis in clinical research and pharmacokinetic studies.

Introduction

Afatinib is a targeted therapy approved for the treatment of patients with metastatic non-small cell lung cancer (NSCLC) harboring epidermal growth factor receptor (EGFR) mutations.[1][2] Therapeutic drug monitoring of Afatinib can help optimize treatment efficacy and minimize toxicity.[3] A reliable bioanalytical method is crucial for accurately measuring plasma concentrations of Afatinib. This application note details a validated LC-MS/MS method for the determination of Afatinib and its stable isotope-labeled internal standard, Afatinib-d6, in human plasma, offering the precision and accuracy required for clinical research.[4][5]

Experimental Workflow

The overall experimental workflow, from sample receipt to data analysis, is depicted in the following diagram.

Caption: Experimental workflow for the LC-MS/MS analysis of Afatinib.

Materials and Methods

Reagents and Chemicals

• Afatinib reference standard

• Afatinib-d6 internal standard

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Ammonia solution or Formic acid

• Human plasma (K2EDTA)

Instrumentation

A high-performance liquid chromatography (HPLC) or ultra-performance liquid chromatography (UPLC) system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source is recommended.

Chromatographic Conditions

The following table summarizes the typical chromatographic conditions for the separation of Afatinib and Afatinib-d6.

Parameter	Condition
Column	C18 reversed-phase column (e.g., Waters XBridge C18, 2.1 x 100 mm, or equivalent)[3][6]
Mobile Phase A	Water with 0.1% Ammonia or 0.1% Formic Acid[4][5]
Mobile Phase B	Acetonitrile or Methanol[4][6]
Flow Rate	0.250 - 0.5 mL/min[4][6]
Gradient	Isocratic or Gradient elution can be used. A typical gradient starts with a low percentage of organic phase, ramped up to elute the analytes, and then returned to initial conditions for equilibration.
Injection Volume	5 - 10 µL
Column Temperature	40 °C

Mass Spectrometry Conditions

The mass spectrometer is operated in positive ion mode using Multiple Reaction Monitoring (MRM). The precursor-to-product ion transitions for Afatinib and Afatinib-d6 are listed below.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
Afatinib	486.2[4][5][7]	371.4[4][5][7]
Afatinib-d6	492.2[4][5][7]	371.3[4][5][7]

Protocols

Standard and Quality Control (QC) Sample Preparation

• Stock Solutions: Prepare individual stock solutions of Afatinib and Afatinib-d6 in a suitable solvent such as methanol or DMSO.

• Working Solutions: Prepare serial dilutions of the Afatinib stock solution to create working standards for the calibration curve and QC samples.

• Spiking: Spike blank human plasma with the appropriate working solutions to prepare calibration standards and QC samples at different concentration levels (low, medium, and high).

Sample Preparation Protocol

• Pipette 100 µL of plasma sample, calibration standard, or QC sample into a microcentrifuge tube.

• Add a specified volume of the Afatinib-d6 internal standard working solution.

• Add three volumes of cold acetonitrile (e.g., 300 µL) to precipitate the plasma proteins.[4][8]

• Vortex the mixture for 1 minute.

• Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.

Quantitative Data Summary

The following table summarizes the performance characteristics of the described method as reported in various studies.

Parameter	Reported Value	Reference
Linearity Range	0.100 - 25.0 ng/mL	[4][5]
2.0 - 1000.0 ng/mL	[6][9][10]
Correlation Coefficient (r²)	> 0.99	[4][5][6]
Intra-day Precision (%CV)	≤ 10.0%	[4][5]
0.3 - 2.5%	[6][9][10]
Inter-day Precision (%CV)	≤ 10.0%	[4][5]
0.4 - 3.9%	[6][9][10]
Accuracy	92.3 - 103.3%	[4][5]
95.26 - 110.6%	[6][9][10]
Recovery	98.33 - 103.58%	[9]

Signaling Pathway Context

Afatinib acts as an irreversible inhibitor of the ErbB family of receptor tyrosine kinases, which includes EGFR (ErbB1), HER2 (ErbB2), and HER4 (ErbB4). The binding of ligands such as EGF to these receptors leads to dimerization and autophosphorylation of tyrosine residues in the intracellular domain. This initiates downstream signaling cascades, including the RAS/RAF/MEK/ERK and PI3K/AKT/mTOR pathways, which are crucial for cell proliferation, survival, and differentiation. By irreversibly binding to the kinase domain of these receptors, Afatinib blocks these signaling pathways, thereby inhibiting tumor growth.

Caption: Simplified Afatinib signaling pathway inhibition.

Conclusion

The LC-MS/MS method described provides a sensitive, specific, and reliable approach for the quantification of Afatinib and its deuterated internal standard in human plasma. The simple sample preparation and rapid chromatographic analysis make it well-suited for high-throughput applications in clinical research settings, facilitating pharmacokinetic studies and therapeutic drug monitoring of Afatinib.

References

• 1. researcher.manipal.edu [researcher.manipal.edu]
• 2. wjpls.org [wjpls.org]
• 3. Simultaneous quantitative detection of afatinib, erlotinib, gefitinib, icotinib, osimertinib and their metabolites in plasma samples of patients with non-small cell lung cancer using liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. A Sensitive LC-MS/MS Method for the Determination of Afatinib in Human Plasma and Its Application to a Bioequivalence Study. | Semantic Scholar [semanticscholar.org]
• 6. sciencescholar.us [sciencescholar.us]
• 7. researchgate.net [researchgate.net]
• 8. Determination of Afatinib in Human Plasma by 2-Dimensional Liquid Chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. media.neliti.com [media.neliti.com]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for the Quantification of Afatinib Using Afatinib-d6 Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Afatinib is a potent, irreversible, second-generation tyrosine kinase inhibitor (TKI) that targets the ErbB family of receptors, including the epidermal growth factor receptor (EGFR), which is crucial in the treatment of non-small cell lung cancer (NSCLC) with specific EGFR mutations. Accurate quantification of afatinib in biological matrices is essential for pharmacokinetic studies, therapeutic drug monitoring, and metabolic profiling. This document provides a detailed protocol for the quantitative analysis of afatinib in human plasma using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with afatinib-d6 as a stable isotope-labeled internal standard.

Contrary to many small molecule drugs, afatinib undergoes minimal metabolism. The primary circulating forms in human plasma are the parent drug and covalent adducts formed with plasma proteins such as albumin.[1][2][3][4][5] Enzyme-catalyzed metabolic reactions, including those mediated by cytochrome P450, are of negligible importance in the elimination of afatinib.[2][5] Excretion occurs mainly through the feces, with the majority being the unchanged drug.[1][2][3][4] This unique metabolic profile underscores the importance of accurately quantifying the parent drug.

Signaling Pathway of Afatinib

Afatinib exerts its therapeutic effect by irreversibly binding to the kinase domains of the ErbB family of receptors (EGFR, HER2, HER4), thereby inhibiting downstream signaling pathways that promote tumor cell proliferation and survival. The primary pathway affected is the EGFR signaling cascade.

Figure 1: Afatinib's mechanism of action, inhibiting EGFR signaling pathways.

Experimental Protocols

This section details the validated experimental protocol for the quantification of afatinib in human plasma using LC-MS/MS.

Materials and Reagents

• Afatinib reference standard

• Afatinib-d6 internal standard (IS)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium formate

• Human plasma (K2-EDTA)

• Ultrapure water

Instrumentation

• High-Performance Liquid Chromatography (HPLC) system

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

Standard Solutions Preparation

• Primary Stock Solutions (1 mg/mL): Separately weigh and dissolve afatinib and afatinib-d6 in methanol to obtain a final concentration of 1 mg/mL.

• Working Standard Solutions: Serially dilute the afatinib primary stock solution with a 50:50 mixture of acetonitrile and water to prepare working standards for calibration curve and quality control samples.

• Internal Standard Working Solution (100 ng/mL): Dilute the afatinib-d6 primary stock solution with a 50:50 mixture of acetonitrile and water to a final concentration of 100 ng/mL.

Sample Preparation (Protein Precipitation)

The protein precipitation method is a simple and effective technique for extracting afatinib from plasma samples.

Figure 2: Workflow for plasma sample preparation using protein precipitation.

• Pipette 50 µL of plasma sample, calibration standard, or quality control sample into a microcentrifuge tube.

• Add 100 µL of the internal standard working solution (afatinib-d6, 100 ng/mL) to each tube.

• Add 300 µL of acetonitrile to precipitate plasma proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 10,000 rpm for 5 minutes.

• Transfer 100 µL of the supernatant to a clean tube or a 96-well plate.

• Add 100 µL of ultrapure water.

• Inject an appropriate volume (e.g., 5-10 µL) into the LC-MS/MS system.

Liquid Chromatography Conditions

Parameter	Condition
Column	C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Flow Rate	0.4 mL/min
Gradient	Start with 10% B, increase to 90% B over 3 min, hold for 1 min, return to 10% B and re-equilibrate for 1 min
Column Temperature	40 °C
Injection Volume	5 µL

Mass Spectrometry Conditions

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temp.	400 °C
Gas Flow	Optimized for the specific instrument

MRM Transitions

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Afatinib	486.2	371.1	35
Afatinib-d6	492.2	371.1	35

Quantitative Data Summary

The following tables summarize the expected performance characteristics of the described method.

Table 1: Calibration Curve and Linearity

Parameter	Value
Calibration Range	0.5 - 500 ng/mL
Regression Model	Linear, weighted (1/x²)
Correlation Coefficient (r²)	> 0.99

Table 2: Precision and Accuracy

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Accuracy (%)
LLOQ	0.5	< 15	< 15	85 - 115
Low QC	1.5	< 15	< 15	85 - 115
Mid QC	75	< 15	< 15	85 - 115
High QC	400	< 15	< 15	85 - 115

Table 3: Recovery and Matrix Effect

QC Level	Concentration (ng/mL)	Recovery (%)	Matrix Effect (%)
Low QC	1.5	> 80	85 - 115
High QC	400	> 80	85 - 115

Conclusion

The provided LC-MS/MS method using afatinib-d6 as an internal standard offers a robust, sensitive, and specific approach for the quantification of afatinib in human plasma. The minimal metabolism of afatinib simplifies the analytical process, making the accurate measurement of the parent drug a reliable indicator of its systemic exposure. This protocol is well-suited for pharmacokinetic and therapeutic drug monitoring studies, providing valuable data for researchers and clinicians in the field of oncology and drug development.

References

• 1. Clinical Pharmacokinetics and Pharmacodynamics of Afatinib - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Afatinib pharmacokinetics and metabolism after oral administration to healthy male volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. go.drugbank.com [go.drugbank.com]
• 4. d-nb.info [d-nb.info]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

addressing poor peak shape in Afatinib-d6 chromatography

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals encountering poor peak shape during the chromatographic analysis of Afatinib-d6.

Frequently Asked Questions (FAQs)

Q1: What are the common causes of poor peak shape in the chromatography of Afatinib-d6?

Poor peak shape for Afatinib-d6, manifesting as tailing, fronting, broadening, or splitting, can arise from a combination of factors related to the analyte's properties, chromatographic conditions, and system setup. Common causes include:

• Secondary Silanol Interactions: Residual, un-endcapped silanols on the surface of silica-based stationary phases can interact with the basic nitrogen atoms of Afatinib-d6, leading to peak tailing.

• Mobile Phase pH: The pH of the mobile phase plays a critical role. Afatinib has two pKa values (approximately 5.0 and 8.2).[1] If the mobile phase pH is close to one of these pKa values, the compound can exist in both ionized and non-ionized forms, resulting in peak distortion.

• Column Overload: Injecting too much sample onto the column can saturate the stationary phase, leading to broadened or asymmetrical peaks.

• Inappropriate Solvent for Sample Dissolution: Dissolving the sample in a solvent significantly stronger than the mobile phase can cause peak fronting or splitting.[2]

• Column Degradation: Voids in the column packing or a blocked frit can distort the flow path of the analyte, resulting in split or broadened peaks.[3][4]

• System Dead Volume: Excessive tubing length or poorly made connections can contribute to extra-column band broadening, resulting in wider peaks.

Q2: My Afatinib-d6 peak is tailing. What are the likely causes and how can I fix it?

Peak tailing is a common issue, often caused by unwanted interactions between the analyte and the stationary phase.

Troubleshooting Guide: Peak Tailing

Potential Cause	Recommended Solution	Detailed Protocol
Secondary Silanol Interactions	Utilize a base-deactivated or end-capped column. Alternatively, add a basic modifier to the mobile phase.	Protocol 1: Mobile Phase Modification. Prepare your aqueous mobile phase containing a low concentration (e.g., 0.1%) of an amine modifier like triethylamine (TEA) or diethylamine (DEA). Adjust the pH to the desired value. This will compete with Afatinib-d6 for active silanol sites.
Inappropriate Mobile Phase pH	Adjust the mobile phase pH to be at least 2 pH units away from the analyte's pKa values. For Afatinib (pKa ~5.0 and 8.2), a mobile phase pH of <3 or >10 would be ideal, but column stability must be considered. A common practice for basic compounds is to use a low pH (e.g., 2.5-3.5) to ensure the analyte is fully protonated and interacts more predictably with the reversed-phase column.	Protocol 2: pH Adjustment. Prepare your aqueous mobile phase buffer (e.g., ammonium formate or ammonium acetate) and carefully adjust the pH using an appropriate acid (e.g., formic acid) or base (e.g., ammonium hydroxide). Ensure the final pH is stable and the buffer has adequate capacity.
Column Overload	Reduce the injection volume or the concentration of the sample.	Protocol 3: Sample Dilution. Prepare a dilution series of your sample (e.g., 1:2, 1:5, 1:10) in the mobile phase. Inject each dilution and observe the peak shape. The concentration at which the peak becomes symmetrical is within the optimal loading capacity of your column.

Q3: I am observing peak fronting for Afatinib-d6. What could be the reason?

Peak fronting, where the peak has a leading edge that is less steep than the trailing edge, is often related to the sample injection.

Troubleshooting Guide: Peak Fronting

Potential Cause	Recommended Solution	Detailed Protocol
Sample Solvent Stronger than Mobile Phase	Dissolve the sample in the initial mobile phase or a weaker solvent.	Protocol 4: Solvent Matching. If your gradient starts at 10% acetonitrile, prepare your sample in 10% acetonitrile or a weaker solvent (e.g., water with a small amount of organic modifier to ensure solubility). Avoid dissolving the sample in 100% acetonitrile or methanol if the initial mobile phase is weaker.
Column Overload	Reduce the injection volume or sample concentration.	Refer to Protocol 3: Sample Dilution .

Q4: My Afatinib-d6 peak is split. What are the possible causes and solutions?

Split peaks can be caused by issues with the column, the injection process, or the sample itself.

Troubleshooting Guide: Split Peaks

Potential Cause	Recommended Solution	Detailed Protocol
Column Void or Contamination	First, try flushing the column with a strong solvent. If the problem persists, the column may need to be replaced. A guard column can help prevent contamination of the analytical column.	Protocol 5: Column Flushing. Disconnect the column from the detector and flush it with a series of strong solvents (e.g., isopropanol, followed by acetonitrile, then mobile phase without buffer salts). Always check the column's manual for recommended flushing procedures and solvent compatibility.
Blocked Frit	Back-flush the column according to the manufacturer's instructions. If this does not resolve the issue, the frit or the entire column may need replacement.	Protocol 6: Column Back-flushing. Reverse the direction of the column in the HPLC system and flush with a compatible solvent at a low flow rate. This can dislodge particulates that may be blocking the inlet frit.
Sample Dissolved in a Strong, Incompatible Solvent	Re-dissolve the sample in the mobile phase or a weaker solvent.	Refer to Protocol 4: Solvent Matching .

Q5: The peak for Afatinib-d6 is broader than expected. What can I do to improve it?

Peak broadening can be a result of on-column or extra-column effects.

Troubleshooting Guide: Broad Peaks

Potential Cause	Recommended Solution	Detailed Protocol
Extra-column Volume	Minimize the length and internal diameter of all tubing between the injector and the detector. Ensure all fittings are properly connected.	Protocol 7: System Optimization. Use tubing with the smallest possible internal diameter (e.g., 0.005 inches) that is compatible with your system's pressure. Cut tubing to the shortest necessary length and ensure connections are made correctly to avoid dead volume.
Column Deterioration	Replace the column. Consider using a guard column to extend the life of the analytical column.	Refer to Protocol 5: Column Flushing first, and if unsuccessful, replace the column.
Slow Gradient or Isocratic Elution	For LC-MS/MS, a faster gradient can often lead to sharper peaks.	Protocol 8: Gradient Optimization. Increase the ramp of your organic mobile phase gradient. For example, if you are running a gradient from 10% to 90% acetonitrile over 10 minutes, try running it over 5 minutes. Monitor the effect on peak shape and resolution from other components.

Experimental Protocols

Protocol 1: Mobile Phase Modification for Tailing Reduction

• Prepare Aqueous Phase: To 1 liter of HPLC-grade water, add 1.0 mL of triethylamine (TEA).

• pH Adjustment: Adjust the pH of the solution to 3.0 with formic acid.

• Mobile Phase Preparation: Use this solution as the aqueous component of your mobile phase. For example, for a 70:30 (Aqueous:Organic) mobile phase, mix 700 mL of the prepared aqueous phase with 300 mL of acetonitrile.

• Equilibrate: Equilibrate the column with the new mobile phase for at least 30 minutes before injecting the sample.

Protocol 2: pH Adjustment for Improved Peak Shape

• Buffer Preparation: Prepare a 10 mM ammonium formate solution by dissolving the appropriate amount of ammonium formate in HPLC-grade water.

• pH Adjustment: Adjust the pH to 3.5 using formic acid. Use a calibrated pH meter for accurate measurement.

• Mobile Phase Preparation: Use this buffered solution as your aqueous mobile phase.

• Analysis: Equilibrate the column and inject your Afatinib-d6 standard.

Visualization of Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting poor peak shape in Afatinib-d6 chromatography.

Caption: Troubleshooting workflow for poor peak shape of Afatinib-d6.

Note on Deuterated Standards

In reversed-phase chromatography, deuterated standards like Afatinib-d6 may elute slightly earlier than their non-deuterated counterparts. This is due to the slightly weaker van der Waals interactions of C-D bonds compared to C-H bonds with the stationary phase. This is a normal phenomenon and should not be mistaken for a chromatographic problem, but it is important to ensure that the peak shape remains symmetrical. If significant peak shape differences are observed between Afatinib and Afatinib-d6 under the same conditions, it may indicate a need to optimize the method to better accommodate both analytes, especially if they are used as an analyte/internal standard pair.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. researchgate.net [researchgate.net]
• 3. Peak Splitting in HPLC: Causes and Solutions | Separation Science [sepscience.com]
• 4. bio-works.com [bio-works.com]

improving recovery of Afatinib-d6 during sample extraction

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the recovery of Afatinib-d6 during sample extraction.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of low recovery for Afatinib-d6 during sample extraction?

Low recovery of Afatinib-d6 can stem from several factors, including suboptimal extraction methodology, issues with sample pH, inappropriate solvent selection, and the physicochemical properties of Afatinib itself. Incomplete protein precipitation, inefficient partitioning in liquid-liquid extraction (LLE), or breakthrough in solid-phase extraction (SPE) are common procedural culprits.

Q2: How does the pH of the sample affect Afatinib-d6 recovery?

The pH of the sample is a critical factor influencing the extraction efficiency of Afatinib. Afatinib has two pKa values: 5.0 (strongest acidic) and 8.81 (strongest basic).[1] To ensure it is in a neutral, less water-soluble state for optimal extraction into an organic solvent, the pH of the aqueous sample should be adjusted. For basic compounds like Afatinib, adjusting the pH to be at least 2 units above the pKa of the basic functional group (i.e., pH > 10.8) will promote its neutral form, enhancing its partitioning into the organic phase during LLE.

Q3: Which extraction method is generally recommended for Afatinib-d6?

Protein precipitation, liquid-liquid extraction (LLE), and solid-phase extraction (SPE) have all been successfully used for Afatinib extraction. The choice of method often depends on the desired level of sample cleanup, throughput, and the specific matrix being used.

• Protein Precipitation: A simple and fast method, but may result in a less clean extract and potential for matrix effects.

• Liquid-Liquid Extraction (LLE): Offers a cleaner sample compared to protein precipitation but can be more time-consuming and require larger solvent volumes.

• Solid-Phase Extraction (SPE): Provides the cleanest samples and can be automated for high throughput, but requires more extensive method development.

Q4: Can the choice of internal standard affect the recovery of Afatinib-d6?

While Afatinib-d6 is a stable isotope-labeled internal standard and is expected to co-elute and have similar extraction recovery to Afatinib, issues can still arise. It is crucial to ensure the purity and stability of the Afatinib-d6 standard. Any degradation of the internal standard will lead to inaccurate quantification of the analyte.

Troubleshooting Guide: Low Recovery of Afatinib-d6

This guide provides a systematic approach to identifying and resolving common issues leading to poor recovery of Afatinib-d6.

Troubleshooting workflow for low Afatinib-d6 recovery.

Step 1: Verify Internal Standard (IS) Integrity

• Purity and Concentration: Confirm the purity and concentration of your Afatinib-d6 stock solution. If possible, use a freshly prepared standard.

• Storage Conditions: Ensure the internal standard has been stored correctly to prevent degradation.

Step 2: Review and Optimize Extraction Protocol

Based on your current extraction method, proceed to the relevant optimization steps.

• Precipitating Agent: Acetonitrile is a commonly used and effective precipitating agent for Afatinib.[2] Methanol can also be used.

• Solvent-to-Plasma Ratio: A higher ratio of organic solvent to plasma (e.g., 3:1 or 4:1) can improve protein removal and analyte recovery.

• Vortexing and Centrifugation: Ensure thorough vortexing to fully denature proteins and adequate centrifugation speed and time to obtain a clear supernatant.

• Solvent Selection: The choice of organic solvent is critical. A solvent that is immiscible with water and in which Afatinib is highly soluble should be chosen. Given Afatinib's LogP of approximately 3.77, solvents like diethyl ether or methyl tert-butyl ether (MTBE) are suitable candidates.[1]

• pH Adjustment: As mentioned in the FAQs, adjusting the sample pH to >10.8 will maximize the concentration of the neutral form of Afatinib, thereby improving its extraction into the organic phase.

• Extraction Volume and Repetition: Using a larger volume of extraction solvent or performing the extraction multiple times (e.g., 2-3 times) can enhance recovery.

• Salting-Out Effect: Adding a salt like magnesium chloride or sodium sulfate to the aqueous phase can decrease the solubility of Afatinib in the aqueous layer and drive it into the organic solvent.

• Sorbent Selection: For a compound with the properties of Afatinib, a reversed-phase sorbent like C8 or C18 is a good starting point. Mixed-mode cation-exchange sorbents could also be effective due to the basic nature of Afatinib.

• Conditioning and Equilibration: Ensure the sorbent is properly conditioned with an organic solvent (e.g., methanol) and then equilibrated with an aqueous solution at a pH similar to the sample loading conditions.

• Sample Loading: The pH of the sample should be adjusted to ensure Afatinib is retained on the sorbent. For reversed-phase SPE, a neutral or slightly basic pH is generally preferred.

• Washing: Use a weak organic solvent mixture to wash away interferences without eluting Afatinib-d6.

• Elution: A strong organic solvent, often with a modifier like formic acid or ammonia to ensure the analyte is in its ionized form, is typically used for elution. For Afatinib, eluting with methanol containing a small percentage of a basic modifier may be effective.

Quantitative Data Summary

The following table summarizes reported recovery data for Afatinib using different extraction methods.

Extraction Method	Matrix	Key Parameters	Average Recovery (%)	Reference
Protein Precipitation	Human Plasma	Precipitant: Acetonitrile	98.56 - 100.02	[2]
Salting-Out LLE	Mouse Plasma	Acetonitrile with MgCl2	Not explicitly stated, but method was successful
Solid-Phase Extraction	Human Plasma	HybridSPE	95.4 (for Neratinib, a similar TKI)	[3]

Experimental Protocols

Protocol 1: Protein Precipitation

• To 100 µL of plasma sample in a microcentrifuge tube, add 300 µL of ice-cold acetonitrile containing the internal standard, Afatinib-d6.

• Vortex vigorously for 1 minute to ensure complete protein precipitation.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.

Protocol 2: Liquid-Liquid Extraction

• To 100 µL of plasma sample, add 50 µL of a basifying agent (e.g., 1M NaOH) to adjust the pH to approximately 11.

• Add 1 mL of methyl tert-butyl ether (MTBE) containing the internal standard, Afatinib-d6.

• Vortex for 5 minutes to ensure thorough mixing.

• Centrifuge at 4,000 rpm for 10 minutes to separate the aqueous and organic layers.

• Transfer the upper organic layer to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.

Protocol 3: Solid-Phase Extraction (Reversed-Phase)

• Conditioning: Condition a C18 SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Equilibration: Equilibrate the cartridge with 1 mL of a buffer at a neutral pH (e.g., phosphate buffer, pH 7.4).

• Loading: Load the plasma sample (pre-treated with internal standard) onto the cartridge.

• Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.

• Elution: Elute Afatinib-d6 with 1 mL of methanol. A second elution may be performed to ensure complete recovery.

• Evaporation and Reconstitution: Evaporate the eluate to dryness and reconstitute in the mobile phase.

Afatinib Signaling Pathway

Afatinib is an irreversible inhibitor of the ErbB family of receptor tyrosine kinases, which includes EGFR (ErbB1), HER2 (ErbB2), and HER4 (ErbB4). By covalently binding to the kinase domain of these receptors, Afatinib blocks downstream signaling pathways that are crucial for cancer cell proliferation and survival.

Afatinib's inhibition of the EGFR signaling pathway.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. Determination of Afatinib in Human Plasma by 2-Dimensional Liquid Chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Hybrid solid-phase extraction to overcome interference due to phospholipids for determination of neratinib in human plasma using UPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

dealing with isotopic interference in Afatinib-d6 analysis

Welcome to the technical support center for the analysis of Afatinib-d6. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing challenges related to isotopic interference in Afatinib-d6 analysis by LC-MS/MS.

Frequently Asked Questions (FAQs)

Q1: What is isotopic interference in the context of Afatinib-d6 analysis?

A1: Isotopic interference, often referred to as "cross-talk," occurs when the isotopic signature of the unlabeled Afatinib molecule overlaps with the mass-to-charge ratio (m/z) of the deuterated internal standard, Afatinib-d6. Unlabeled Afatinib has naturally occurring heavier isotopes (e.g., ¹³C, ¹⁵N, ¹⁸O). The signal from Afatinib molecules containing six of these heavy isotopes (M+6) can be detected in the same mass channel as Afatinib-d6, leading to an artificially inflated response for the internal standard. This can compromise the accuracy and linearity of the quantification.[1][2]

Q2: Why is Afatinib-d6 used as an internal standard?

A2: Afatinib-d6 is a stable isotope-labeled (SIL) internal standard. Ideally, a SIL internal standard co-elutes with the analyte and has very similar chemical and physical properties, meaning it behaves almost identically during sample preparation, chromatography, and ionization.[3][4] This allows it to compensate for variability in the analytical process, such as extraction efficiency and matrix effects, leading to more accurate and precise quantification.[5][6]

Q3: How can I determine if isotopic interference is affecting my assay?

A3: Several indicators may suggest isotopic interference:

• Non-linear calibration curves: Particularly at the higher end of the calibration range, where the concentration of unlabeled Afatinib is highest.[1][7]

• Inaccurate quality control (QC) sample results: High-concentration QC samples may show a negative bias.

• Concentration-dependent internal standard response: A significant increase in the Afatinib-d6 signal in the presence of high concentrations of unlabeled Afatinib.

Q4: What are the primary causes of significant isotopic interference?

A4: The primary causes include:

• High analyte concentration: The contribution of natural isotopes becomes more pronounced at high concentrations of the unlabeled analyte.[1]

• Low isotopic purity of the internal standard: If the Afatinib-d6 standard contains a significant amount of unlabeled Afatinib, it will contribute to the analyte signal.

• Insufficient mass difference: While a +6 Da mass difference is generally good, for high molecular weight compounds, the natural isotopic distribution can still lead to overlap.

Troubleshooting Guide

This guide provides a systematic approach to identifying, quantifying, and mitigating isotopic interference in your Afatinib-d6 analysis.

Problem: Poor linearity of the calibration curve, especially at high concentrations.

Possible Cause: Isotopic contribution from unlabeled Afatinib to the Afatinib-d6 signal.

Solution Workflow:

Caption: Troubleshooting workflow for poor calibration curve linearity.

Detailed Steps:

• Confirm Interference:

  • Prepare a high-concentration solution of certified reference standard Afatinib in a clean matrix (e.g., 50% acetonitrile/water) without adding Afatinib-d6.

  • Analyze this sample using your LC-MS/MS method and monitor the multiple reaction monitoring (MRM) transition for Afatinib-d6 (e.g., m/z 492.2 → 371.3).

  • The presence of a peak in the Afatinib-d6 channel confirms isotopic interference from unlabeled Afatinib.

• Quantify the Interference:

  • Prepare a series of high-concentration Afatinib standards without the internal standard.

  • Measure the peak area of the signal in the Afatinib-d6 channel for each standard.

  • Calculate the percentage contribution of the unlabeled Afatinib to the Afatinib-d6 signal at each concentration.

  Table 1: Example of Isotopic Contribution Data

Afatinib Concentration (ng/mL)	Afatinib Peak Area (Analyte Channel)	Afatinib-d6 Peak Area (IS Channel, from unlabeled Afatinib)	% Contribution to IS Signal*
1000	5,000,000	2,500	0.05%
2000	10,000,000	5,100	0.10%
5000	25,000,000	12,750	0.26%

• Implement Corrective Actions:

  • Increase the concentration of the internal standard: This will minimize the relative contribution of the isotopic signal from the analyte. Ensure the new concentration does not lead to detector saturation.

  • Use a higher mass-labeled internal standard: If available, an internal standard with a higher degree of deuteration (e.g., Afatinib-d8 or d10) or labeling with ¹³C or ¹⁵N would further separate the mass signals.

  • Mathematical correction: Apply a correction factor to the internal standard response based on the measured contribution from the analyte. This can be done using a nonlinear calibration model.[1][8]

  • Optimize chromatography: While less common for isotopic interference, ensuring baseline separation from any isobaric interferences is crucial.

• Re-validate the Method: After implementing any changes, a partial or full method re-validation is necessary to ensure the accuracy, precision, and linearity of the assay under the new conditions.

Experimental Protocols

Protocol 1: LC-MS/MS Analysis of Afatinib

This protocol is a general example based on published methods.[1][9][10]

• Sample Preparation: Protein precipitation is a common method. To 100 µL of plasma, add 300 µL of acetonitrile containing the Afatinib-d6 internal standard. Vortex and centrifuge. The supernatant can be injected directly or after evaporation and reconstitution.

• Chromatography:

  • Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A linear gradient from 10% to 90% B over several minutes.

  • Flow Rate: 0.4 mL/min.

• Mass Spectrometry:

  • Ionization: Electrospray ionization (ESI) in positive mode.

  • MRM Transitions:

    • Afatinib: m/z 486.2 → 371.4

    • Afatinib-d6: m/z 492.2 → 371.3

  • Instrument Parameters: Optimize collision energy, declustering potential, and other source parameters for maximum signal intensity.

Protocol 2: Quantifying Isotopic Interference

• Prepare a stock solution of unlabeled Afatinib in an appropriate solvent.

• Create a dilution series ranging from the upper limit of quantitation (ULOQ) to a concentration where interference is expected to be negligible.

• Analyze these samples without the addition of the Afatinib-d6 internal standard.

• Integrate the peak area in the MRM channel for Afatinib-d6 for each concentration of unlabeled Afatinib.

• Prepare a sample with only the working concentration of Afatinib-d6 and measure its peak area.

• Calculate the percentage of interference at each concentration of unlabeled Afatinib relative to the peak area of the pure internal standard.

Signaling Pathway

Afatinib is an irreversible inhibitor of the ErbB family of receptor tyrosine kinases. It blocks signaling pathways that are crucial for cell growth and proliferation.

Caption: Afatinib's mechanism of action via inhibition of the ErbB signaling pathway.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. chromforum.org [chromforum.org]
• 4. fda.gov [fda.gov]
• 5. myadlm.org [myadlm.org]
• 6. Resolving isobaric interferences in direct infusion tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Lacking linearity in quantitative stable-isotope LC-MS/MS measurement of F2-isoprostanes is an irrefutable indicator of analytical inadequacy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. tools.thermofisher.com [tools.thermofisher.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. Simultaneous quantitative detection of afatinib, erlotinib, gefitinib, icotinib, osimertinib and their metabolites in plasma samples of patients with non-small cell lung cancer using liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

strategies to enhance the sensitivity of Afatinib detection with Afatinib-d6

Welcome to the technical support center for the sensitive detection of Afatinib. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the quantification of Afatinib, with a special focus on the use of its deuterated internal standard, Afatinib-d6.

Frequently Asked Questions (FAQs)

Q1: Why should I use Afatinib-d6 as an internal standard for Afatinib quantification?

A1: Using a stable isotope-labeled internal standard like Afatinib-d6 is the gold standard for quantitative mass spectrometry. It is chemically identical to Afatinib, meaning it co-elutes chromatographically and experiences similar ionization efficiency and potential matrix effects. However, its difference in mass allows the mass spectrometer to distinguish it from the unlabeled Afatinib. This co-elution and similar behavior compensate for variations in sample preparation, injection volume, and instrument response, leading to more accurate and precise quantification.

Q2: What are the typical mass transitions (MRM) for Afatinib and Afatinib-d6?

A2: The most commonly used precursor-to-product ion transitions for Afatinib and Afatinib-d6 in positive ionization mode are:

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Afatinib	486.2	371.4
Afatinib-d6	492.2	371.3

These transitions should be optimized on your specific mass spectrometer for maximum sensitivity.

Q3: What is a suitable starting concentration for the Afatinib-d6 internal standard?

A3: The concentration of the internal standard should be consistent across all samples (including calibration standards and quality controls) and should produce a stable and reproducible signal. A common starting point is a concentration that is in the mid-range of the calibration curve for Afatinib. For example, if your calibration curve for Afatinib ranges from 1 to 100 ng/mL, a suitable concentration for Afatinib-d6 might be 25-50 ng/mL. The optimal concentration should be determined during method development to ensure it does not suppress the ionization of Afatinib at the lower limit of quantification (LLOQ).

Troubleshooting Guide

Issue 1: Poor Sensitivity or Low Signal Intensity for Afatinib

Possible Causes & Solutions:

• Suboptimal Mass Spectrometer Parameters:

  • Solution: Infuse a standard solution of Afatinib directly into the mass spectrometer to optimize parameters such as ion spray voltage, turbo heater temperature, curtain gas, and collision energy to maximize the signal for the specific MRM transition.[1]

• Inefficient Sample Extraction:

  • Solution: Evaluate different sample preparation techniques. While protein precipitation is simple, it may not be sufficient to remove all interfering matrix components.[2][3] Consider more rigorous methods like liquid-liquid extraction (LLE) or supported liquid extraction (SLE) to improve sample cleanup and reduce matrix effects.[4][5]

• Poor Chromatographic Peak Shape:

  • Solution: Ensure the mobile phase composition is optimal for Afatinib. The use of additives like formic acid or ammonia can improve peak shape and ionization efficiency.[1][3] Also, verify the health of your analytical column. A guard column can help protect the analytical column from contaminants in the sample matrix.

• Matrix Effects:

  • Solution: Matrix effects, where co-eluting endogenous components suppress or enhance the ionization of the analyte, can significantly impact sensitivity. The use of Afatinib-d6 helps to correct for this, but severe suppression can still be problematic.[4] To mitigate this, improve sample cleanup, optimize chromatography to separate Afatinib from interfering components, or consider a different ionization source if available.

Issue 2: High Variability in Results or Poor Precision

Possible Causes & Solutions:

• Inconsistent Sample Preparation:

  • Solution: Ensure that all sample preparation steps, including pipetting, vortexing, and evaporation, are performed consistently across all samples. Automated liquid handling systems can improve precision.

• Internal Standard Signal Instability:

  • Solution: Verify that the Afatinib-d6 internal standard solution is stable and has been added accurately to all samples. If the internal standard response is highly variable, it may indicate issues with its stability in the sample matrix or inconsistent addition.

• Carryover:

  • Solution: Inject a blank sample after a high concentration sample to check for carryover. If carryover is observed, optimize the autosampler wash procedure by using a stronger wash solvent or increasing the wash volume and duration.

Issue 3: Inaccurate Quantification

Possible Causes & Solutions:

• Calibration Curve Issues:

  • Solution: Ensure that the calibration standards are prepared accurately and cover the expected concentration range of the unknown samples. The calibration curve should have a correlation coefficient (r²) of ≥ 0.99.[3][6] Use a sufficient number of non-zero calibration standards (typically 6-8) and evaluate different weighting models (e.g., 1/x or 1/x²) if the linear regression is not appropriate.

• Degradation of Afatinib:

  • Solution: Afatinib may be susceptible to degradation under certain conditions. Investigate the stability of Afatinib in the biological matrix at different storage temperatures (benchtop, freeze-thaw cycles, long-term storage) to ensure sample integrity.[6]

• Interference from Metabolites:

  • Solution: While Afatinib-d6 corrects for many issues, it cannot correct for interferences from metabolites that may have the same mass transition as Afatinib. Ensure that your chromatographic method has sufficient resolution to separate Afatinib from any potential cross-reacting metabolites.

Experimental Protocols

Sample Preparation: Protein Precipitation

This is a simple and rapid method for sample preparation.[2]

• To 100 µL of plasma or serum in a microcentrifuge tube, add 200 µL of ice-cold acetonitrile containing the Afatinib-d6 internal standard.

• Vortex the mixture for 1 minute to precipitate the proteins.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Vortex briefly and inject a portion of the sample into the LC-MS/MS system.

Liquid Chromatography Method

The following is a representative LC method for the analysis of Afatinib.

Parameter	Condition
Column	C18 reverse-phase column (e.g., 100 mm x 2.0 mm, 3 µm)[1]
Mobile Phase A	0.1% Formic Acid in Water[1]
Mobile Phase B	Methanol[1]
Flow Rate	0.3 mL/min[1]
Gradient	Isocratic with 60% Mobile Phase B[1]
Column Temperature	40°C[1]
Injection Volume	5-10 µL

Mass Spectrometry Parameters

The following are typical MS parameters that should be optimized for your specific instrument.

Parameter	Setting
Ionization Mode	Positive Electrospray Ionization (ESI+)[1]
Ion Spray Voltage	4000 V[1]
Turbo Heater Temperature	500°C[1]
Curtain Gas	10 psi[1]
Ion Source Gas 1	30 psi[1]
Ion Source Gas 2	50 psi[1]
Detection Mode	Multiple Reaction Monitoring (MRM)[1]

Visualizations

Caption: A generalized experimental workflow for the quantification of Afatinib using LC-MS/MS.

Caption: Simplified signaling pathway showing Afatinib's inhibition of EGFR/HER2 and downstream pathways.

References

• 1. 2.6. Liquid chromatography–tandem mass spectrometry (LC‐MS/MS) conditions for afatinib quantification [bio-protocol.org]
• 2. Development and validation of a new liquid chromatography-tandem mass spectrometry assay for the simultaneous quantification of afatinib, dacomitinib, osimertinib, and the active metabolites of osimertinib in human serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. An Liquid Chromatography-Tandem Mass Spectrometry Method for the Simultaneous Determination of Afatinib, Alectinib, Ceritinib, Crizotinib, Dacomitinib, Erlotinib, Gefitinib, and Osimertinib in Human Serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Simultaneous quantitative detection of afatinib, erlotinib, gefitinib, icotinib, osimertinib and their metabolites in plasma samples of patients with non-small cell lung cancer using liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. sciencescholar.us [sciencescholar.us]

Reference Data & Comparative Studies

A Comparative Guide to the Bioanalytical Quantification of Afatinib: Assessing Linearity and Range with Afatinib-d6 and Alternative Internal Standards

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of bioanalytical methods for the quantification of Afatinib, a critical tyrosine kinase inhibitor in cancer therapy. We focus on the assessment of linearity and analytical range, presenting supporting experimental data from various studies. This document details the methodologies for key experiments and offers a comparative analysis of methods utilizing the deuterated internal standard, Afatinib-d6, against those employing alternative internal standards.

Quantitative Data Summary

The linearity of an analytical method is fundamental to ensuring accurate quantification of an analyte over a defined concentration range. The following table summarizes the linearity and range of several published LC-MS/MS methods for Afatinib quantification in human plasma or serum.

Internal Standard	Linearity Range (ng/mL)	Correlation Coefficient (r²)	Lower Limit of Quantification (LLOQ) (ng/mL)	Biological Matrix	Citation
Afatinib-d6	0.100 - 25.0	> 0.99	0.100	Human Plasma	[1]
Afatinib-d6	1.00 - 100	Not explicitly stated, but linear	1.00	Human Plasma	[2]
Cabozantinib	2.0 - 1000.0	≥ 0.9994	2.0	Human Plasma
Not Specified	2.5 - 125.0	Not explicitly stated, but excellent linearity	2.5	Human Serum	[3]
Not Specified	0.5 - 500	0.9997	1.29	Human Plasma	[4]

Experimental Protocols

The following sections detail generalized experimental protocols for the quantification of Afatinib in biological matrices using LC-MS/MS with a focus on methods utilizing a stable isotope-labeled internal standard like Afatinib-d6.

Sample Preparation: Protein Precipitation

Protein precipitation is a common and straightforward method for extracting Afatinib from plasma or serum samples.

• Sample Thawing: Frozen plasma or serum samples are thawed at room temperature.

• Aliquoting: A small volume of the sample (e.g., 100 µL) is transferred to a clean microcentrifuge tube.

• Internal Standard Spiking: A precise volume of the internal standard working solution (e.g., Afatinib-d6 in methanol) is added to each sample, calibration standard, and quality control (QC) sample.

• Protein Precipitation: A precipitating agent, typically acetonitrile, is added to the sample at a specific ratio (e.g., 3:1 v/v).

• Vortexing: The samples are vortex-mixed for a set period (e.g., 1 minute) to ensure thorough mixing and protein precipitation.

• Centrifugation: The tubes are centrifuged at high speed (e.g., 14,000 rpm) for a specified time (e.g., 10 minutes) to pellet the precipitated proteins.

• Supernatant Transfer: The clear supernatant is carefully transferred to a new set of tubes or a 96-well plate for analysis.

• Evaporation and Reconstitution (Optional): The supernatant may be evaporated to dryness under a stream of nitrogen and then reconstituted in the mobile phase to enhance sensitivity.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

• Chromatographic System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UPLC) system is used for separation.

• Analytical Column: A reversed-phase C18 column is commonly employed.

• Mobile Phase: The mobile phase typically consists of a mixture of an aqueous component (e.g., water with 0.1% formic acid or ammonium formate buffer) and an organic component (e.g., acetonitrile or methanol). The separation can be achieved using either an isocratic or gradient elution.

• Flow Rate: A constant flow rate is maintained throughout the analysis.

• Injection Volume: A small volume of the prepared sample (e.g., 5-10 µL) is injected into the LC system.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source operating in positive ion mode is typically used.

• Detection: The analytes are detected using Multiple Reaction Monitoring (MRM). The precursor-to-product ion transitions for Afatinib and the internal standard (e.g., Afatinib-d6) are monitored. For Afatinib, a common transition is m/z 486.2 → 371.4, and for Afatinib-d6, it is m/z 492.2 → 371.3[1].

Visualizations

Afatinib Signaling Pathway

Afatinib is an irreversible inhibitor of the ErbB family of receptor tyrosine kinases.[3] It covalently binds to the kinase domains of Epidermal Growth Factor Receptor (EGFR), Human Epidermal Growth Factor Receptor 2 (HER2), and HER4, leading to the inhibition of downstream signaling pathways involved in cell proliferation and survival.[5]

Caption: Afatinib's mechanism of action, inhibiting the ErbB receptor family.

Experimental Workflow for Linearity and Range Assessment

The following diagram illustrates a typical workflow for assessing the linearity and range of a bioanalytical method for Afatinib quantification.

Caption: Workflow for assessing the linearity and range of an analytical method.

References

• 1. A Sensitive LC-MS/MS Method for the Determination of Afatinib in Human Plasma and Its Application to a Bioequivalence Study. | Semantic Scholar [semanticscholar.org]
• 2. repub.eur.nl [repub.eur.nl]
• 3. [Mechanism of action and preclinical development of afatinib] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A highly efficient and sensitive LC-MS/MS method for the determination of afatinib in human plasma: application to a metabolic stability study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. go.drugbank.com [go.drugbank.com]

Comparative Analysis of Internal Standards for Afatinib Quantification in Biological Matrices

A Guide for Researchers in Drug Development

In the quantification of afatinib, a potent irreversible ErbB family blocker, the choice of an appropriate internal standard (IS) is critical for achieving accurate and reliable results in bioanalytical methods, particularly when dealing with complex biological matrices like various tissues. This guide provides a comparative overview of using a stable isotope-labeled internal standard (SIL-IS), such as Afatinib-d6, versus a surrogate internal standard, exemplified by cabozantinib, for the quantification of afatinib. The information is supported by established principles in bioanalysis and data from published methodologies.

The primary challenge in bioanalysis is to counteract the variability introduced during sample preparation and analysis, including the so-called "matrix effect," where components of the biological sample can enhance or suppress the ionization of the analyte in the mass spectrometer.[1] An ideal internal standard should mimic the analyte's behavior throughout the entire analytical process to compensate for these variations.[2]

Comparison of Internal Standards

The selection of an internal standard significantly impacts the robustness and accuracy of a bioanalytical assay. Below is a comparison of the two main types of internal standards used in LC-MS/MS studies.

Feature	Stable Isotope-Labeled IS (e.g., Afatinib-d6)	Surrogate IS (e.g., Cabozantinib)
Principle	A form of the analyte where some atoms are replaced with their stable isotopes (e.g., deuterium for hydrogen). It is chemically identical to the analyte.[1]	A different chemical compound that is structurally similar to the analyte.[1]
Co-elution	Generally co-elutes with the analyte, providing the best compensation for matrix effects at the same retention time.[1] However, a "deuterium isotope effect" can sometimes cause a slight shift in retention time.[2]	May have different retention times, potentially leading to differential matrix effects.[1]
Ionization	Experiences nearly identical ionization efficiency and suppression/enhancement as the analyte.	Ionization can be affected differently by matrix components compared to the analyte.[1]
Recovery	Extraction recovery is expected to be very similar to the analyte.	Extraction recovery may differ from the analyte due to differences in physicochemical properties.
Availability & Cost	Often requires custom synthesis, which can be expensive and time-consuming.	May be a commercially available compound, making it more accessible and less expensive.
Regulatory View	Highly recommended by regulatory agencies like the European Medicines Agency (EMA) for its ability to provide more reliable data.[1] The FDA also expects robust methods, often implying the use of SIL-IS.[1]	May be acceptable if a SIL-IS is not available, but requires more extensive validation to demonstrate its suitability. The EMA has rejected studies using surrogate standards that were not close analogues.[1]

Experimental Protocols

The following is a representative experimental protocol for the quantification of afatinib in human plasma using LC-MS/MS, which can be adapted for tissue homogenates. This protocol is based on a validated method that utilized a surrogate internal standard.[3][4][5]

Sample Preparation (Protein Precipitation)

• Thaw frozen human plasma samples at room temperature.

• To 100 µL of plasma in a microcentrifuge tube, add 50 µL of the internal standard working solution (e.g., Cabozantinib in methanol).

• Vortex for 30 seconds.

• Add 500 µL of acetonitrile to precipitate proteins.

• Vortex for 5 minutes.

• Centrifuge at 10,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject a portion of the reconstituted sample into the LC-MS/MS system.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

• LC System: A high-performance liquid chromatography system.

• Column: Waters XBridge C18, 2.1 x 100 mm (or equivalent).[3]

• Mobile Phase: Isocratic elution with a mixture of acetonitrile and 0.2% ammonia in water (70:30 v/v).[3][5]

• Flow Rate: 0.250 mL/min.[3][5]

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• MRM Transitions:

  • Afatinib: m/z 486.36 → 370.90[3][4][5]

  • Cabozantinib (IS): m/z 502.5 → 395.2 (Note: a different study reported 381.45 → 304.93, indicating instrument-specific optimization is necessary).[3][5]

Data on Method Performance

The following table summarizes the performance of a validated LC-MS/MS method for afatinib in human plasma using cabozantinib as the internal standard.[3][4][5]

Parameter	Result
Linearity Range	2.0 - 1000.0 ng/mL
Correlation Coefficient (r²)	≥ 0.9994
Intra-day Precision (%CV)	0.3% to 2.5%
Inter-day Precision (%CV)	0.4% to 3.9%
Intra-day Accuracy	96.55% to 105.45%
Inter-day Accuracy	95.26% to 110.6%
Recovery	Data not explicitly provided as a percentage, but the method met accuracy and precision requirements.
Stability	Stable during long-term, bench-top, and post-preparative storage.

Visualizations

Experimental Workflow

The following diagram illustrates the key steps in the bioanalytical workflow for afatinib quantification.

Caption: Bioanalytical workflow for afatinib quantification.

Afatinib Mechanism of Action

Afatinib acts as an irreversible inhibitor of the ErbB family of receptor tyrosine kinases.[6][7] The diagram below outlines the signaling pathway inhibited by afatinib.

Caption: Afatinib's inhibitory action on ErbB signaling pathways.

References

• 1. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 2. Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. sciencescholar.us [sciencescholar.us]
• 4. researchgate.net [researchgate.net]
• 5. media.neliti.com [media.neliti.com]
• 6. [Mechanism of action and preclinical development of afatinib] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. go.drugbank.com [go.drugbank.com]

A Comparative Guide to Internal Standards for Afatinib Quantification: Inter-day and Intra-day Precision and Accuracy

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the inter-day and intra-day precision and accuracy of Afatinib quantification in human plasma using two different internal standards: the deuterated analog Afatinib-d6 and a non-deuterated compound, Cabozantinib. The selection of an appropriate internal standard is critical for the development of robust and reliable bioanalytical methods. This document summarizes key performance data from published studies and provides an overview of the experimental protocols employed.

Data Summary

The following tables present a summary of the reported inter-day and intra-day precision and accuracy for Afatinib quantification using Afatinib-d6 and Cabozantinib as internal standards.

Table 1: Performance Data for Afatinib Quantification using Afatinib-d6 as an Internal Standard

Parameter	Precision (% CV)	Accuracy (%)
Intra-day	≤ 10.2%	89.2% - 110%
Inter-day	≤ 10.2%	89.2% - 110%

Source: Data compiled from a study describing the simultaneous analysis of several tyrosine kinase inhibitors.[1]

Table 2: Performance Data for Afatinib Quantification using Cabozantinib as an Internal Standard

Parameter	Precision (% CV)	Accuracy (%)
Intra-day	0.3% - 2.5%	96.55% - 105.45%
Inter-day	0.4% - 3.9%	95.26% - 110.6%

Source: Data from a study detailing a sensitive bioanalytical method for Afatinib in human plasma.[2][3][4]

Experimental Protocols

The methodologies outlined below are representative of the experimental procedures used to generate the precision and accuracy data presented above.

Method 1: Afatinib Quantification with Afatinib-d6 Internal Standard

This method is part of a validated UPLC-MS/MS assay for the simultaneous analysis of multiple tyrosine kinase inhibitors in human plasma.

• Sample Preparation: Protein precipitation.

• Chromatography:

  • Column: Acquity UPLC BEH C18 (2.1 x 50 mm, 1.7 µm).

  • Mobile Phase: A linear gradient of 10 mM ammonium formate (pH 4.5) and acetonitrile.

  • Flow Rate: 0.400 mL/minute.

• Mass Spectrometry:

  • Ionization: Electrospray Ionization (ESI), positive mode.

  • Detection: Multiple Reaction Monitoring (MRM).

  • Transitions: Afatinib (m/z 486 > 112) and Afatinib-d6 (m/z 492 > 371).[1]

Method 2: Afatinib Quantification with Cabozantinib Internal Standard

This method describes a sensitive and specific LC-MS/MS assay for the quantification of Afatinib in human plasma.[2][3][4]

• Sample Preparation: Protein precipitation.[2][3][4]

• Chromatography:

  • Column: Waters X Bridge C18 (2.1 x 100 mm).[2][3]

  • Mobile Phase: Isocratic elution with acetonitrile and 0.2% ammonia in water (70:30 v/v).[2][3]

  • Flow Rate: 0.250 mL/minute.[2][3]

• Mass Spectrometry:

  • Ionization: Electrospray Ionization (ESI), positive mode.

  • Detection: Multiple Reaction Monitoring (MRM).

  • Transitions: Afatinib (m/z 486.36 > 370.90) and Cabozantinib (m/z 381.45 > 304.93).[2][3]

Visualizing the Experimental Workflow

The following diagram illustrates a generalized workflow for the assessment of inter-day and intra-day precision and accuracy in a bioanalytical method.

Caption: Workflow for Precision and Accuracy Assessment.

References

• 1. Simultaneous quantitative detection of afatinib, erlotinib, gefitinib, icotinib, osimertinib and their metabolites in plasma samples of patients with non-small cell lung cancer using liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. sciencescholar.us [sciencescholar.us]
• 4. sciencescholar.us [sciencescholar.us]

Afatinib-d6 Versus a Structural Analog as an Internal Standard: A Comparative Guide for Bioanalytical Assays

For Researchers, Scientists, and Drug Development Professionals

In the quantitative bioanalysis of the tyrosine kinase inhibitor afatinib, the choice of an appropriate internal standard (IS) is critical for ensuring the accuracy, precision, and robustness of liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays. The two primary choices for an internal standard are a stable isotope-labeled (SIL) analog of the analyte, such as afatinib-d6, or a structurally similar but distinct molecule, a structural analog. This guide provides an objective comparison of afatinib-d6 and a representative structural analog, cabozantinib, for use as an internal standard in the quantification of afatinib, supported by experimental data and detailed methodologies.

The Critical Role of the Internal Standard in LC-MS/MS

An internal standard is a compound of known concentration added to all samples, calibrators, and quality controls to correct for variability during sample preparation and analysis.[1][2] In LC-MS/MS, the IS is essential to compensate for fluctuations in extraction recovery, matrix effects (ion suppression or enhancement), and instrument response.[1][2][3] The ideal IS should mimic the analyte's behavior throughout the entire analytical process.

Comparison of Internal Standard Strategies: Afatinib-d6 vs. a Structural Analog

The selection between a SIL IS and a structural analog IS involves a trade-off between ideal analytical performance and practical considerations such as cost and availability.

Afatinib-d6 (Stable Isotope-Labeled Internal Standard)

Afatinib-d6 is a deuterated form of afatinib, where six hydrogen atoms are replaced with deuterium. This modification results in a higher mass-to-charge ratio (m/z) that is distinguishable by the mass spectrometer, while maintaining nearly identical physicochemical properties to afatinib itself.[4]

Advantages:

• Ideal Co-elution: Afatinib-d6 co-elutes with afatinib, meaning they experience the same matrix effects at the same time, leading to more accurate correction.[5]

• Similar Extraction Recovery: Due to their near-identical chemical properties, afatinib and afatinib-d6 exhibit very similar recovery during sample preparation.[1]

• Reduced Variability: The use of a SIL IS is widely recognized to reduce the variability of results and improve the accuracy and precision of the assay.[4][6]

Disadvantages:

• Cost and Availability: The synthesis of SIL standards can be expensive and they may not be readily available commercially.

• Potential for Isotopic Crosstalk: If the mass difference between the analyte and the IS is insufficient, or if the SIL IS contains unlabeled analyte as an impurity, it can interfere with the analyte's signal.[4]

• Chromatographic Shift: Although rare, significant deuterium labeling can sometimes lead to a slight chromatographic shift, potentially causing differential matrix effects if the peaks are not fully co-eluting.[5][7]

Cabozantinib (Structural Analog Internal Standard)

Cabozantinib is another tyrosine kinase inhibitor that is structurally distinct from afatinib but shares some functional groups, making it a potential candidate as a structural analog IS.

Advantages:

• Lower Cost and Greater Availability: Structural analogs are often more readily available and less expensive than custom-synthesized SIL standards.

• No Isotopic Crosstalk: As a different molecule, there is no risk of isotopic interference with the analyte.

Disadvantages:

• Differential Extraction Recovery: Differences in chemical structure can lead to variations in extraction efficiency between the analyte and the IS.

• Different Chromatographic Behavior: The analyte and a structural analog IS will have different retention times, meaning they may be subjected to different matrix effects, leading to less accurate correction.

• Variable Ionization Efficiency: The ionization efficiency of a structural analog may differ from the analyte and can be affected differently by matrix components.

Quantitative Performance Data

The following tables summarize typical performance data for LC-MS/MS methods using either afatinib-d6 or a structural analog as the internal standard for afatinib quantification. The data is compiled from multiple sources to provide a representative comparison.

Table 1: Method Validation Parameters with Afatinib-d6 as Internal Standard

Parameter	Typical Performance
Linearity Range	0.1 - 100 ng/mL
Correlation Coefficient (r²)	> 0.99
Intra-day Precision (%CV)	< 10%
Inter-day Precision (%CV)	< 10%
Accuracy (%Bias)	Within ±15%
Matrix Effect (%CV)	< 15% (IS-normalized)
Recovery	Consistent and reproducible

Table 2: Method Validation Parameters with a Structural Analog (Cabozantinib) as Internal Standard

Parameter	Typical Performance
Linearity Range	2.0 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.99
Intra-day Precision (%CV)	0.3% - 2.5%
Inter-day Precision (%CV)	0.4% - 3.9%
Accuracy (%Bias)	95.26% - 110.6%
Matrix Effect	Requires careful evaluation
Recovery	98.33% - 103.58%

Experimental Protocols

Below are detailed methodologies for the quantification of afatinib in human plasma using either afatinib-d6 or cabozantinib as the internal standard.

Protocol 1: Quantification of Afatinib using Afatinib-d6 as Internal Standard

1. Sample Preparation (Protein Precipitation)

• To 100 µL of human plasma, add 20 µL of afatinib-d6 working solution (e.g., 100 ng/mL in methanol).
• Vortex for 30 seconds.
• Add 300 µL of acetonitrile to precipitate proteins.
• Vortex for 1 minute.
• Centrifuge at 13,000 rpm for 10 minutes at 4°C.
• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.
• Reconstitute the residue in 100 µL of the mobile phase.
• Inject a portion (e.g., 5 µL) into the LC-MS/MS system.

2. LC-MS/MS Conditions

• LC System: High-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.
• Column: C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm).
• Mobile Phase: Gradient elution with Mobile Phase A (e.g., 0.1% formic acid in water) and Mobile Phase B (e.g., 0.1% formic acid in acetonitrile).
• Flow Rate: 0.3 mL/min.
• Column Temperature: 40°C.
• Mass Spectrometer: Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source in positive ion mode.
• MRM Transitions:
• Afatinib: m/z 486.2 → 371.1
• Afatinib-d6: m/z 492.2 → 371.1

Protocol 2: Quantification of Afatinib using Cabozantinib as Internal Standard

1. Sample Preparation (Protein Precipitation)

• To 100 µL of human plasma, add 20 µL of cabozantinib working solution (e.g., 200 ng/mL in methanol).
• Vortex for 30 seconds.
• Add 300 µL of acetonitrile to precipitate proteins.
• Vortex for 1 minute.
• Centrifuge at 13,000 rpm for 10 minutes at 4°C.
• Transfer the supernatant to a clean vial for injection.
• Inject a portion (e.g., 5 µL) into the LC-MS/MS system.

2. LC-MS/MS Conditions

• LC System: HPLC or UHPLC system.
• Column: C18 reverse-phase column (e.g., Water X Bridge C18, 100 x 2.1 mm).
• Mobile Phase: Isocratic elution with a mixture of acetonitrile and 0.2% ammonia in water (e.g., 70:30, v/v).
• Flow Rate: 0.250 mL/min.
• Column Temperature: Ambient.
• Mass Spectrometer: Triple quadrupole mass spectrometer with an ESI source in positive ion mode.
• MRM Transitions:
• Afatinib: m/z 486.36 → 370.90
• Cabozantinib: m/z 502.2 → 391.1

Visualizing Experimental Workflows and Signaling Pathways

To further clarify the processes and mechanisms involved, the following diagrams are provided.

Caption: Bioanalytical workflow for afatinib quantification.

Caption: Afatinib's mechanism of action on the ErbB signaling pathway.

Conclusion and Recommendation

Both afatinib-d6 and a structural analog like cabozantinib can be used as internal standards for the bioanalytical quantification of afatinib. However, the choice has significant implications for assay performance and reliability.

Afatinib-d6 is the superior choice for an internal standard in regulated bioanalysis. Its near-identical physicochemical properties to afatinib ensure that it effectively tracks the analyte through sample preparation and ionization, providing the most accurate and precise correction for experimental variability. The primary drawback is the higher cost and potential for limited availability.

A structural analog like cabozantinib represents a viable alternative when a SIL IS is not feasible. It is more cost-effective and readily available. However, method development and validation require more rigorous evaluation of matrix effects, extraction recovery, and chromatographic separation to ensure that the IS adequately compensates for the analyte's behavior. While the presented data for a method using cabozantinib shows good precision and accuracy, the potential for differential behavior between the analyte and IS remains a key consideration.

For researchers and drug development professionals requiring the highest level of data integrity for pharmacokinetic and toxicokinetic studies, the investment in a stable isotope-labeled internal standard such as afatinib-d6 is strongly recommended.

References

• 1. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 2. nebiolab.com [nebiolab.com]
• 3. The Role of Internal Standards In Mass Spectrometry | SCION Instruments [scioninstruments.com]
• 4. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. crimsonpublishers.com [crimsonpublishers.com]
• 7. scispace.com [scispace.com]

comparative analysis of Afatinib pharmacokinetics using different internal standards

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of different internal standards used in the pharmacokinetic analysis of Afatinib, a critical tyrosine kinase inhibitor in cancer therapy. Accurate quantification of Afatinib in biological matrices is paramount for establishing its safety and efficacy profile. The choice of an appropriate internal standard (IS) is a crucial factor in the reliability of bioanalytical methods, typically liquid chromatography-tandem mass spectrometry (LC-MS/MS). This document summarizes key performance data from published studies and details the experimental protocols to aid researchers in selecting the most suitable IS for their needs.

Data Presentation: A Side-by-Side Look at Internal Standards

The selection of an internal standard is critical for correcting for variability during sample preparation and analysis. Ideally, an IS should be structurally similar to the analyte, co-elute without interference, and exhibit similar ionization efficiency. The following tables summarize the performance of various bioanalytical methods for Afatinib quantification, categorized by the internal standard used.

Table 1: Method Performance using a Stable Isotope-Labeled Internal Standard: Afatinib-d6

Parameter	Reported Performance	Reference
Linearity Range	0.100 - 25.0 ng/mL	[1][2]
1.00 - 100 ng/mL	[3][4]
Intra-batch Precision	≤ 10.0%	[1][2]
Within 10.2%	[3][4]
Inter-batch Precision	≤ 10.0%	[1][2]
Within 10.2%	[3][4]
Accuracy	92.3 - 103.3%	[1]
89.2 - 110%	[3][4]
Lower Limit of Quantification (LLOQ)	0.100 ng/mL	[1]
1.00 ng/mL	[3][4]

Table 2: Method Performance using a Structurally Analogous Internal Standard: Cabozantinib

Parameter	Reported Performance	Reference
Linearity Range	2.0 - 1000.0 ng/mL	[5][6][7]
Intra-day Precision	0.3 - 2.5%	[5][6]
Inter-day Precision	0.4 - 3.9%	[5][6]
Intra-day Accuracy	96.55 - 105.45%	[5][6]
Inter-day Accuracy	95.26 - 110.6%	[5][6]
Lower Limit of Quantification (LLOQ)	2 ng/mL	[5]

Table 3: Method Performance using other Internal Standards

Internal Standard	Linearity Range	Precision	Accuracy	LLOQ	Reference
Erlotinib-d6	1.00 - 100 ng/mL (for Afatinib)	Within 10.2%	89.2 - 110%	1.00 ng/mL	[3][4]
Imatinib	0.05 - 100 nM (for Afatinib)	Not explicitly stated for Afatinib	Not explicitly stated for Afatinib	0.05 nM	[8]

Experimental Protocols

Detailed methodologies are essential for replicating and comparing results. The following sections outline the key experimental procedures cited in the performance tables.

Method 1: Quantification of Afatinib using Afatinib-d6 as an Internal Standard[1][2][3][4]

• Sample Preparation: A simple protein precipitation method is commonly employed. To a plasma sample, acetonitrile is added to precipitate proteins. After vortexing and centrifugation, the supernatant is collected for analysis.

• Chromatographic Separation:

  • Column: C18 columns are frequently used for separation (e.g., Acquity UPLC BEH C18; 2.1 × 50 mm, 1.7 μm).[3][4]

  • Mobile Phase: A gradient mixture of an aqueous phase (e.g., water with 0.1% ammonia or 10 mM ammonium formate pH 4.5) and an organic phase (e.g., acetonitrile) is used for elution.[1][3][4]

• Mass Spectrometry:

  • Ionization: Positive ion electrospray ionization (ESI) is used.

  • Detection: Multiple Reaction Monitoring (MRM) mode is utilized to monitor the precursor-to-product ion transitions.

    • Afatinib: m/z 486.2 → m/z 371.4[1][2]

    • Afatinib-d6: m/z 492.2 → m/z 371.3[1][2]

Method 2: Quantification of Afatinib using Cabozantinib as an Internal Standard[5][6][7]

• Sample Preparation: Protein precipitation is the chosen extraction method.[5][6][7] Methanol is added to the plasma sample containing the internal standard, followed by vortexing and centrifugation. The resulting supernatant is then injected into the LC-MS/MS system.

• Chromatographic Separation:

  • Column: A Waters X Bridge C18 column (2.1x100 mm) is used.[5][6]

  • Mobile Phase: An isocratic mobile phase consisting of acetonitrile and 0.2% ammonia in water (70:30 v/v) is employed at a flow rate of 0.250 mL/min.[5][6]

• Mass Spectrometry:

  • Ionization: Positive ion ESI in MRM mode is used for detection.[5][6]

  • Detection:

    • Afatinib: m/z 486.36 → m/z 370.90[5][6]

    • Cabozantinib: m/z 381.45 → m/z 304.93[5][6]

Visualizations: Workflows and Pathways

To further clarify the processes and mechanisms involved, the following diagrams have been generated.

Caption: General experimental workflow for Afatinib pharmacokinetic analysis.

Afatinib is an irreversible ErbB family blocker, targeting key signaling pathways involved in cancer cell proliferation and survival.[9][10]

Caption: Simplified signaling pathway inhibition by Afatinib.

References

• 1. A Sensitive LC-MS/MS Method for the Determination of Afatinib in Human Plasma and Its Application to a Bioequivalence Study. | Semantic Scholar [semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Quantification of afatinib, alectinib, crizotinib and osimertinib in human plasma by liquid chromatography/triple-quadrupole mass spectrometry; focusing on the stability of osimertinib - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. sciencescholar.us [sciencescholar.us]
• 7. media.neliti.com [media.neliti.com]
• 8. Simultaneous and rapid determination of gefitinib, erlotinib and afatinib plasma levels using liquid chromatography/tandem mass spectrometry in patients with non-small-cell lung cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. d-nb.info [d-nb.info]
• 10. Clinical Pharmacokinetics and Pharmacodynamics of Afatinib - PMC [pmc.ncbi.nlm.nih.gov]